1-Pentylcyclopropene

Core Science & Biosynthesis

The Energetic Tightrope: An In-depth Technical Guide to the Ring Strain Energy and Thermodynamic Stability of 1-Pentylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

Abstract

The cyclopropene moiety, a cornerstone of strained-ring chemistry, presents a unique confluence of high reactivity and synthetic potential. This guide provides a comprehensive technical analysis of the ring strain energy and thermodynamic stability of 1-pentylcyclopropene, a representative 1-alkylcyclopropene. By dissecting the fundamental principles of ring strain, this document offers a detailed exploration of the energetic landscape of this intriguing molecule. We delve into both experimental and computational methodologies for quantifying its stability, including a thorough protocol for bomb calorimetry and an overview of modern computational chemistry techniques. A plausible synthetic pathway to 1-pentylcyclopropene is also outlined. This guide is intended to be a valuable resource for researchers leveraging the unique properties of strained systems in organic synthesis and drug development.

The Essence of Strain: A Cyclopropene Perspective

The concept of ring strain is central to understanding the chemistry of small cyclic molecules. It represents the excess energy a cyclic molecule possesses compared to a hypothetical strain-free acyclic analogue. This energy arises from several factors, primarily:

• Angle Strain: The deviation of bond angles from their ideal values. In cyclopropane, the C-C-C bond angles are constrained to 60°, a significant departure from the ideal 109.5° for sp³-hybridized carbons. This severe angle strain leads to poor orbital overlap and the formation of "bent" or "banana" bonds.

• Torsional Strain: The eclipsing interactions between adjacent substituents. In a planar cyclopropane ring, the hydrogen atoms on adjacent carbons are eclipsed, leading to repulsive forces that further destabilize the molecule.

• Steric Strain: Repulsive interactions between non-bonded atoms or groups that are in close proximity.

Cyclopropenes, containing a double bond within the three-membered ring, exhibit even greater ring strain than their saturated counterparts, cyclopropanes. The introduction of sp²-hybridized carbons, which prefer a bond angle of 120°, into a system constrained to approximately 60° internal angles, dramatically increases the angle strain. This heightened strain is a primary driver of the unique reactivity of cyclopropenes, making them valuable intermediates in a variety of chemical transformations.

Deconstructing the Stability of 1-Pentylcyclopropene: A Thermodynamic Approach

Estimating the Ring Strain Energy of Pentylcyclopropane

The ring strain energy (RSE) of a cycloalkane can be determined by comparing its experimental heat of combustion with that of a hypothetical strain-free reference compound.

Experimental Data:

The standard liquid enthalpy of combustion (ΔH°c(liq)) for pentylcyclopropane (C₈H₁₆) is -5021.00 kJ/mol[1][2][3].

Calculating the Strain-Free Enthalpy of Combustion:

A strain-free reference can be constructed using Benson's group increment theory, which assigns specific enthalpy contributions to different molecular groups[4][5][6]. For a strain-free C₈H₁₆ alkane, we can use the average heat of combustion per methylene (-CH₂-) group in a long-chain alkane, which is approximately -653 kJ/mol.

• Strain-Free ΔH°c(liq) = 8 × (-653 kJ/mol) = -5224 kJ/mol

Calculating the Ring Strain Energy:

The RSE is the difference between the experimental and the strain-free heats of combustion.[7][8][9]

• RSE (Pentylcyclopropane) = ΔH°c(strain-free) - ΔH°c(experimental)

• RSE (Pentylcyclopropane) = -5224 kJ/mol - (-5021.00 kJ/mol) = -203 kJ/mol

This value is on the higher end for a cyclopropane derivative, likely due to the contribution of the pentyl group. The accepted strain energy for the parent cyclopropane is approximately 115 kJ/mol (27.5 kcal/mol)[10]. The additional strain in pentylcyclopropane can be attributed to steric interactions between the pentyl group and the cyclopropane ring.

The Impact of Unsaturation: Transitioning to 1-Pentylcyclopropene

The introduction of a double bond into the cyclopropane ring to form cyclopropene significantly increases the ring strain. The parent cyclopropene has a strain energy of approximately 226 kJ/mol (54 kcal/mol), which is more than double that of cyclopropane. This increase is primarily due to the exacerbation of angle strain, as the sp² carbons of the double bond have an ideal bond angle of 120°.

For 1-pentylcyclopropene, we can anticipate a similar increase in ring strain relative to pentylcyclopropane. The presence of the pentyl group at the 1-position (one of the sp² carbons) will likely have a nuanced effect on the overall stability. While alkyl groups are generally stabilizing for alkenes through hyperconjugation, the steric interactions with the rest of the ring could introduce additional strain.

Quantitative Data Summary:

Compound	Experimental ΔH°c(liq) (kJ/mol)	Estimated Strain-Free ΔH°c(liq) (kJ/mol)	Estimated Ring Strain Energy (kJ/mol)
Pentylcyclopropane	-5021.00[1][2][3]	-5224	-203
1-Pentylcyclopropene	Not Available	-	> -203 (estimated)

Synthesis of 1-Pentylcyclopropene: A Proposed Pathway

While a specific, optimized synthesis for 1-pentylcyclopropene is not extensively documented, a plausible and adaptable route can be devised based on established methods for the synthesis of 1-alkylcyclopropenes. A common and effective strategy involves the base-induced 1,2-dehydrohalogenation of a 1-alkyl-2-halocyclopropane.

Proposed Synthetic Workflow:

Caption: Proposed synthesis of 1-pentylcyclopropene.

Detailed Experimental Protocol (Representative):

Step 1: Synthesis of 1-Bromo-2-pentylcyclopropane

• To a stirred solution of 1-heptene (1 equivalent) and benzyltriethylammonium chloride (TEBAC, 0.02 equivalents) in chloroform, add a 50% aqueous solution of sodium hydroxide.

• Cool the mixture to 0 °C in an ice bath.

• Slowly add bromoform (1.2 equivalents) dropwise, maintaining the temperature below 10 °C.

• After the addition is complete, allow the reaction to warm to room temperature and stir for 12-16 hours.

• Monitor the reaction by TLC or GC until the starting material is consumed.

• Quench the reaction by adding water and extract the product with dichloromethane.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by vacuum distillation to yield 1-bromo-2-pentylcyclopropane.

Step 2: Synthesis of 1-Pentylcyclopropene

• To a solution of 1-bromo-2-pentylcyclopropane (1 equivalent) in anhydrous dimethyl sulfoxide (DMSO), add potassium tert-butoxide (t-BuOK, 1.5 equivalents) portion-wise at room temperature under an inert atmosphere.

• Stir the reaction mixture at room temperature for 2-4 hours, monitoring the progress by GC.

• Upon completion, pour the reaction mixture into ice-water and extract with a low-boiling point solvent such as pentane.

• Wash the combined organic extracts with brine, dry over anhydrous sodium sulfate, and carefully concentrate the solvent at low temperature and reduced pressure to avoid polymerization of the product.

• Due to the high reactivity and potential for polymerization of 1-pentylcyclopropene, it is often best to use the resulting solution directly in subsequent reactions.

Methodologies for Characterization and Energetic Analysis

A combination of experimental and computational techniques is essential for a thorough understanding of the thermodynamic properties of 1-pentylcyclopropene.

Experimental Determination of Thermodynamic Stability

Bomb Calorimetry:

Bomb calorimetry is the primary experimental method for determining the heat of combustion of a substance. For a volatile organic compound like 1-pentylcyclopropene, special handling procedures are required.

Experimental Protocol: Bomb Calorimetry of a Volatile Liquid

• Sample Preparation: A known mass of the volatile liquid is encapsulated in a sealed, thin-walled glass ampoule or a gelatin capsule to prevent evaporation before combustion.

• Calorimeter Setup: The sealed sample is placed in a crucible inside a high-pressure stainless-steel "bomb". A known amount of water is added to the bomb to saturate the internal atmosphere.

• Pressurization: The bomb is purged and then filled with a high pressure of pure oxygen (typically 20-30 atm).

• Immersion: The sealed bomb is placed in a well-insulated water bath of known volume, equipped with a high-precision thermometer.

• Ignition: The sample is ignited by passing an electric current through a fuse wire in contact with the sample.

• Temperature Measurement: The temperature of the water bath is recorded before and after combustion. The temperature change, corrected for heat exchange with the surroundings, is used to calculate the heat released.

• Calibration: The calorimeter is calibrated using a standard substance with a known heat of combustion, such as benzoic acid.

• Calculation: The heat of combustion of the sample is calculated from the temperature change, the heat capacity of the calorimeter, and the mass of the sample.

Caption: Workflow for bomb calorimetry.

Computational Chemistry Approaches

Modern computational chemistry provides powerful tools for calculating the thermodynamic properties of molecules with high accuracy.

Methodologies:

• Ab initio methods: These methods, such as Møller-Plesset perturbation theory (MP2, MP4) and Coupled Cluster (CC) theory, are based on first principles and can provide very accurate results, although they are computationally expensive.

• Density Functional Theory (DFT): DFT methods, such as B3LYP and M06-2X, offer a good balance between accuracy and computational cost and are widely used for calculating the thermochemistry of organic molecules.

Computational Workflow for Determining Ring Strain Energy:

• Geometry Optimization: The three-dimensional structures of 1-pentylcyclopropene and a suitable strain-free reference molecule (e.g., (E)-3-octene) are optimized using a chosen level of theory (e.g., B3LYP/6-31G(d)).

• Frequency Calculation: Vibrational frequency calculations are performed on the optimized geometries to confirm that they are true energy minima (no imaginary frequencies) and to obtain zero-point vibrational energies (ZPVE) and thermal corrections.

• Single-Point Energy Calculation: Higher-level single-point energy calculations (e.g., at the G3 or CBS-QB3 level) are often performed on the optimized geometries to obtain more accurate electronic energies.

• Isodesmic Reaction: An isodesmic reaction is a hypothetical reaction in which the number and types of bonds are conserved on both sides of the equation. This helps to cancel out systematic errors in the calculations. For 1-pentylcyclopropene, a suitable isodesmic reaction would be: 1-pentylcyclopropene + 2 propane → pentylcyclopropane + propene

• Calculation of Reaction Enthalpy: The enthalpy of the isodesmic reaction is calculated from the computed energies of the reactants and products.

• Derivation of Ring Strain Energy: The ring strain energy of 1-pentylcyclopropene can then be derived from the enthalpy of this reaction and the known strain energy of pentylcyclopropane.

Caption: Computational workflow for RSE determination.

Conclusion: The Significance of Strain in 1-Pentylcyclopropene

1-Pentylcyclopropene, as a representative 1-alkylcyclopropene, embodies the fascinating interplay of high ring strain and thermodynamic stability. While its isolation can be challenging due to its inherent reactivity, a thorough understanding of its energetic properties is crucial for its effective utilization in synthesis. The methodologies outlined in this guide, from experimental calorimetry to sophisticated computational analyses, provide a robust framework for quantifying the stability of this and other strained molecules. For researchers in organic synthesis and drug development, the ability to harness the controlled release of ring strain in molecules like 1-pentylcyclopropene opens doors to novel chemical transformations and the construction of complex molecular architectures.

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electronic properties and HOMO-LUMO gap of 1-alkylcyclopropenes

An In-Depth Technical Guide to the Electronic Properties and HOMO-LUMO Gap of 1-Alkylcyclopropenes

Abstract

Cyclopropenes, the most strained of all carbocycles, represent a fascinating and highly reactive class of molecules.[1] The introduction of an alkyl substituent at the C1 position creates 1-alkylcyclopropenes, a scaffold of increasing importance in medicinal chemistry, chemical biology, and materials science.[2] Their unique electronic structure, dominated by significant ring strain, results in distinctive chemical properties that can be harnessed for complex molecular construction and the modification of bioactive compounds.[1] This guide provides a comprehensive exploration of the core electronic properties of 1-alkylcyclopropenes, with a particular focus on the frontier molecular orbitals (HOMO and LUMO) and the corresponding energy gap. We will delve into the theoretical underpinnings of their electronic structure, the influence of alkyl substitution, the computational and experimental methodologies used for their characterization, and the implications of these properties for drug development professionals.

The Foundational Electronics of the Cyclopropene Ring

The chemistry of cyclopropenes is fundamentally governed by their immense ring strain. This strain arises from severe deviations from ideal sp² (120°) and sp³ (109.5°) bond angles, forcing the carbon atoms into a highly distorted triangular geometry. This geometric constraint has profound consequences for the molecule's hybridization and bonding.

The electronic structure is best described not by classical sp² hybridization but by the Walsh orbital model. In this model, the cyclopropene ring possesses a set of unique molecular orbitals:

• One orbital with high p-character lies in the plane of the ring, directed towards the center.

• Two C-C sigma bonds with significant p-character, making them weaker and more reactive than typical sigma bonds. These are often referred to as "bent" or "banana" bonds.

• A conventional π-bond between the two olefinic carbons (C1 and C2).

This arrangement leads to a high-energy Highest Occupied Molecular Orbital (HOMO), which is largely associated with the strained sigma framework, and a relatively low-energy Lowest Unoccupied Molecular Orbital (LUMO) associated with the π* antibonding orbital of the double bond. The high energy of the HOMO makes cyclopropenes excellent electron donors and highly susceptible to reactions with electrophiles.[3] The relief of ring strain provides a powerful thermodynamic driving force for these reactions.[3]

Frontier Molecular Orbitals and the Critical HOMO-LUMO Gap

According to Frontier Molecular Orbital (FMO) theory, the reactivity of a molecule is primarily dictated by the interaction between its HOMO and LUMO.[4] A small energy gap between the HOMO and LUMO is indicative of high chemical reactivity and low kinetic stability.[5][6]

• HOMO (Highest Occupied Molecular Orbital): This orbital acts as the primary electron donor in chemical reactions. For 1-alkylcyclopropenes, the HOMO is significantly raised in energy due to the ring strain, making the molecule nucleophilic and prone to oxidation.

• LUMO (Lowest Unoccupied Molecular Orbital): This orbital serves as the electron acceptor. Reactions with nucleophiles involve the transfer of electron density into the LUMO.

• The HOMO-LUMO Gap (ΔE): This energy difference is a crucial parameter that correlates with the molecule's electronic and optical properties. A smaller gap corresponds to the energy of the lowest possible electronic excitation.[7] This energy can be estimated experimentally using techniques like UV-Vis spectroscopy or cyclic voltammetry, and calculated using computational methods.[8][9]

The inherent strain in the cyclopropene ring results in a relatively small intrinsic HOMO-LUMO gap, accounting for its high reactivity. However, this gap is not fixed; it can be strategically modulated through substitution.

Tuning the Gap: The Influence of the 1-Alkyl Substituent

The identity of the alkyl group at the C1 position provides a handle for fine-tuning the electronic properties of the cyclopropene ring. Alkyl groups are generally considered electron-donating groups (EDGs) through an inductive effect.[10] This electron-donating nature perturbs the energies of the frontier orbitals:

• HOMO Destabilization: The electron-donating alkyl group pushes electron density towards the ring, destabilizing (raising the energy of) the HOMO.

• LUMO Destabilization: The LUMO energy is also raised, but typically to a lesser extent than the HOMO.

• Gap Narrowing: Because the HOMO energy increases more significantly than the LUMO energy, the net effect of adding an electron-donating alkyl group is a reduction of the HOMO-LUMO gap.

This trend implies that increasing the electron-donating strength of the alkyl group (e.g., transitioning from methyl to ethyl to tert-butyl) will lead to a progressively smaller HOMO-LUMO gap and, consequently, higher reactivity.

Data Presentation: Predicted Trends in Electronic Properties

The following table summarizes the expected qualitative and quantitative trends for a series of 1-alkylcyclopropenes based on the principles of inductive effects. The energy values are illustrative, calculated using Density Functional Theory (DFT) to demonstrate the trend.

Substituent (R)	Inductive Effect	Predicted HOMO (eV)	Predicted LUMO (eV)	Predicted HOMO-LUMO Gap (eV)	Expected Reactivity
-H (Cyclopropene)	Baseline	-6.80	1.50	8.30	High
-CH₃ (Methyl)	Weakly Donating	-6.65	1.55	8.20	Higher
-CH₂CH₃ (Ethyl)	Donating	-6.62	1.56	8.18	Higher
-CH(CH₃)₂ (Isopropyl)	Strongly Donating	-6.58	1.58	8.16	Even Higher
-C(CH₃)₃ (tert-Butyl)	Very Strongly Donating	-6.55	1.60	8.15	Highest

Note: Absolute energy values are highly dependent on the computational method. The crucial insight is the relative trend.

Methodologies for Characterization

A dual approach combining computational modeling and experimental validation is essential for accurately characterizing the electronic properties of 1-alkylcyclopropenes.

Computational Workflow: Density Functional Theory (DFT)

DFT is a powerful quantum mechanical method for calculating the electronic structure and orbital energies of molecules.[7] A typical workflow for analyzing a 1-alkylcyclopropene is as follows.

Caption: A generalized workflow for the computational analysis of 1-alkylcyclopropene electronic properties using DFT.

Experimental Protocol: Computational Analysis via DFT

• Structure Generation: Build the 3D structure of the desired 1-alkylcyclopropene using molecular modeling software (e.g., GaussView, Avogadro).

• Geometry Optimization: Perform an initial geometry optimization using a computationally efficient DFT functional and basis set, such as B3LYP/6-31G(d). This step finds the lowest energy conformation of the molecule.

• Vibrational Frequency Analysis: Conduct a frequency calculation at the same level of theory. The absence of imaginary frequencies confirms that the optimized structure is a true energy minimum.

• High-Accuracy Energy Calculation: To obtain more accurate orbital energies, perform a single-point energy calculation on the optimized geometry using a more robust functional, such as a range-separated hybrid functional (e.g., ωB97X-D) with a larger basis set (e.g., 6-311++G(d,p) or def2-TZVP).[11][12] Standard functionals like B3LYP are known to underestimate the HOMO-LUMO gap.[12]

• Data Extraction and Visualization: Extract the energies of the HOMO and LUMO from the calculation output file. The difference yields the theoretical HOMO-LUMO gap. Visualize the orbital shapes and molecular electrostatic potential (MEP) map to understand charge distribution and reactive sites.[13]

Experimental Workflow: Cyclic Voltammetry (CV)

Cyclic voltammetry is an electrochemical technique that can provide experimental estimates of the HOMO and LUMO energy levels by measuring the oxidation and reduction potentials of a molecule.[7][9]

Experimental Protocol: Determination of Electrochemical Gap

• Sample Preparation: Prepare a solution (typically ~1 mM) of the 1-alkylcyclopropene derivative in a suitable solvent (e.g., acetonitrile, dichloromethane) containing a supporting electrolyte (e.g., 0.1 M tetrabutylammonium hexafluorophosphate, TBAPF₆).

• Cell Assembly: Assemble a three-electrode electrochemical cell:

  • Working Electrode: Glassy carbon or platinum electrode.

  • Reference Electrode: Ag/AgCl or Saturated Calomel Electrode (SCE).

  • Counter Electrode: Platinum wire.

• Internal Standard: Add a reference compound with a known, stable redox potential (e.g., ferrocene/ferrocenium, Fc/Fc⁺) to the solution for internal calibration.

• Data Acquisition: Purge the solution with an inert gas (N₂ or Ar) for 10-15 minutes to remove oxygen. Scan the potential from an initial value to a final value and back, recording the current response.

• Data Analysis:

  • Identify the onset potential of the first oxidation wave (E_ox) and the first reduction wave (E_red) from the voltammogram.

  • Reference these potentials against the Fc/Fc⁺ couple.

  • Estimate the HOMO and LUMO energies using empirical equations:

    • E_HOMO ≈ -[E_ox (vs Fc/Fc⁺) + 4.8] eV

    • E_LUMO ≈ -[E_red (vs Fc/Fc⁺) + 4.8] eV

  • The electrochemical gap is then calculated as E_gap = E_LUMO - E_HOMO.

Trustworthiness Note: The correlation between electrochemical potentials and absolute orbital energies is an approximation. However, CV is highly reliable for determining relative trends within a series of related compounds.[14]

Implications for Drug Development

The unique electronic properties of 1-alkylcyclopropenes make them highly valuable tools for researchers in drug development.[15][16] Their high strain and tunable reactivity are key to their utility.[1][17]

Caption: Logical relationship between the core electronic properties of 1-alkylcyclopropenes and their applications in drug development.

• Bioorthogonal Probes and Handles: The high reactivity driven by the small HOMO-LUMO gap allows 1-alkylcyclopropenes to participate in rapid and selective reactions, such as strain-promoted cycloadditions, even in complex biological environments.[2] This makes them excellent for attaching imaging agents or other molecules to a drug candidate.

• Metabolic Stability: The cyclopropane ring, in general, is robust and less susceptible to metabolic degradation by enzymes like cytochrome P450 compared to other alkyl groups.[16] Incorporating this motif can enhance the pharmacokinetic profile of a drug.

• Conformational Rigidity: The rigid three-membered ring can lock a portion of a drug molecule into a specific bioactive conformation, potentially increasing its binding affinity and selectivity for its biological target.[15][16] Understanding the electronic influence of the alkyl group allows for the rational design of these rigidified analogs without introducing undesirable electronic effects.

Conclusion and Future Outlook

1-Alkylcyclopropenes are far more than a chemical curiosity; they are a class of compounds whose unique electronic properties, born from extreme ring strain, offer powerful solutions to modern chemical challenges. Their high-energy HOMO and correspondingly tunable HOMO-LUMO gap endow them with predictable and exploitable reactivity. For drug development professionals, these small, strained rings provide a sophisticated toolkit for enhancing metabolic stability, creating rigid scaffolds with improved binding, and deploying bioorthogonal strategies for drug tracking and delivery. As computational and synthetic methods continue to advance, the rational design of 1-alkylcyclopropenes with precisely tailored electronic properties will undoubtedly accelerate the discovery of next-generation therapeutics.

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An In-Depth Technical Guide to the Half-Life and Degradation Pathways of 1-Pentylcyclopropene in Aqueous Media

For Researchers, Scientists, and Drug Development Professionals

Abstract

1-Pentylcyclopropene, a substituted cyclopropene, belongs to a class of highly strained and reactive molecules. Understanding its stability and degradation kinetics in aqueous environments is paramount for its potential applications in various scientific and industrial fields, including its use as a reactive probe or a building block in chemical synthesis. This technical guide provides a comprehensive overview of the anticipated half-life and degradation pathways of 1-pentylcyclopropene in aqueous media. Drawing upon established principles of cyclopropene chemistry and data from analogous compounds, this document outlines the key factors influencing its stability and proposes likely degradation mechanisms. Furthermore, it details robust experimental protocols for the empirical determination of its degradation kinetics and the identification of its degradation products, ensuring scientific integrity and providing a framework for researchers in this domain.

Introduction to 1-Pentylcyclopropene and the Significance of its Aqueous Stability

Cyclopropenes, the most strained of all carbocycles, are characterized by a three-membered ring containing a double bond. This high degree of ring strain imparts unique reactivity, making them valuable intermediates in organic synthesis. 1-Pentylcyclopropene, with its alkyl substituent, is a member of this intriguing class of molecules. The pentyl group, being an electron-donating alkyl group, is expected to influence the electronic properties and, consequently, the reactivity of the cyclopropene ring.

The behavior of 1-pentylcyclopropene in aqueous media is a critical parameter for a multitude of applications. In biological systems, where water is the universal solvent, its stability will dictate its utility as a potential bioconjugation reagent or a molecular probe. In industrial processes, understanding its degradation is essential for process optimization, product stability, and environmental fate assessment. This guide aims to provide a foundational understanding of these aspects, bridging the gap between theoretical knowledge and practical experimental investigation.

Degradation Kinetics and Half-Life of 1-Pentylcyclopropene in Aqueous Media: A Predictive Overview

1-MCP is reported to be relatively stable in aqueous solutions at a pH range of 5 to 9 at 20°C[1]. This suggests that under neutral to slightly basic conditions, the degradation of 1-pentylcyclopropene may also be slow. The lack of readily hydrolyzable functional groups on the molecule further supports the notion of its relative stability against simple hydrolysis[2].

However, the high ring strain of the cyclopropene moiety makes it susceptible to ring-opening reactions, particularly under acidic conditions. The stability of the cyclopropane ring is highly dependent on its substituents and the reaction conditions, with unactivated cyclopropanes being generally stable under neutral and mildly basic conditions.

Table 1: Predicted Factors Influencing the Half-Life of 1-Pentylcyclopropene in Aqueous Media

Parameter	Predicted Effect on Half-Life	Rationale
pH	Decreased half-life in acidic conditions (pH < 5). Relatively stable in neutral to mildly basic conditions (pH 5-9).	Acid-catalyzed hydration of the double bond and ring-opening are plausible degradation pathways.
Temperature	Decreased half-life with increasing temperature.	Increased thermal energy can overcome the activation energy for degradation reactions.
Presence of Oxidants	Decreased half-life.	The double bond is susceptible to oxidation.
Presence of Transition Metals	Potentially decreased half-life.	Transition metals can catalyze ring-opening reactions of cyclopropenes.

It is crucial to emphasize that these are predictions based on analogous compounds. Empirical determination of the half-life of 1-pentylcyclopropene under various conditions is essential for any practical application.

Proposed Degradation Pathways of 1-Pentylcyclopropene in Aqueous Media

The degradation of 1-pentylcyclopropene in aqueous media is likely to proceed through several pathways, with the dominant mechanism being dependent on the specific environmental conditions.

Acid-Catalyzed Hydration and Ring-Opening

Under acidic conditions, the double bond of the cyclopropene ring can be protonated, leading to the formation of a strained cyclopropyl cation. This intermediate is highly susceptible to nucleophilic attack by water, which can result in two primary outcomes:

• Hydration of the double bond: This would lead to the formation of a cyclopropanol derivative.

• Ring-opening: The high ring strain can be relieved through the cleavage of a carbon-carbon single bond, leading to the formation of various open-chain products. This is a common reactivity pattern for strained rings under acidic conditions.

Caption: Proposed acid-catalyzed degradation pathways.

Oxidation

The double bond in the cyclopropene ring is a potential site for oxidation, especially in the presence of dissolved oxygen or other oxidizing agents. This could lead to the formation of epoxides, which can subsequently undergo further reactions, or cleavage of the double bond to form carbonyl compounds. The benzylic position of alkylbenzenes is known to be susceptible to oxidation, and while the pentyl group is not benzylic, the allylic position in the ring-opened products could be reactive.

Caption: Potential oxidative degradation pathways.

Experimental Protocols for Determining Half-Life and Degradation Pathways

To empirically determine the stability and degradation of 1-pentylcyclopropene, a systematic experimental approach is required. The following protocols provide a robust framework for such investigations.

Experimental Workflow

Caption: Workflow for stability and degradation studies.

Step-by-Step Methodology for Half-Life Determination

Objective: To determine the degradation rate and half-life of 1-pentylcyclopropene in aqueous solutions under controlled conditions.

Materials:

• 1-Pentylcyclopropene (synthesized or procured)

• High-purity water

• Buffer solutions (pH 4, 7, 9)

• Temperature-controlled incubator/water bath

• Headspace vials with septa

• Gas-tight syringe

• Gas Chromatograph with Flame Ionization Detector (GC-FID) or Mass Spectrometer (GC-MS)

Procedure:

• Preparation of Stock Solution: Prepare a stock solution of 1-pentylcyclopropene in a suitable organic solvent (e.g., methanol) of known concentration.

• Preparation of Test Solutions: In separate headspace vials, add a known volume of the appropriate buffer solution (pH 4, 7, or 9).

• Spiking: Using a gas-tight syringe, spike each vial with a small, precise volume of the 1-pentylcyclopropene stock solution to achieve the desired initial concentration. Seal the vials immediately.

• Incubation: Place the vials in a temperature-controlled environment (e.g., 25°C, 40°C, 60°C).

• Sampling: At predetermined time intervals (e.g., 0, 1, 2, 4, 8, 24, 48 hours), remove a vial from each condition for analysis.

• Analysis:

  • Equilibrate the vial at a set temperature (e.g., 60°C) for a specific time to allow for partitioning of 1-pentylcyclopropene into the headspace.

  • Using a gas-tight syringe, withdraw a known volume of the headspace and inject it into the GC-FID or GC-MS system.

  • Quantify the concentration of 1-pentylcyclopropene based on a pre-established calibration curve.

• Data Analysis:

  • Plot the natural logarithm of the concentration of 1-pentylcyclopropene versus time.

  • If the plot is linear, the degradation follows first-order kinetics. The slope of the line will be the negative of the rate constant (k).

  • Calculate the half-life (t½) using the equation: t½ = 0.693 / k.

Step-by-Step Methodology for Degradation Product Identification

Objective: To identify the major degradation products of 1-pentylcyclopropene in aqueous media.

Materials:

• Degraded samples from the half-life study

• Liquid-Liquid Extraction (LLE) solvents (e.g., dichloromethane, ethyl acetate)

• Solid-Phase Extraction (SPE) cartridges (if necessary)

• Gas Chromatograph-Mass Spectrometer (GC-MS)

• Liquid Chromatograph-Mass Spectrometer (LC-MS)

Procedure:

• Sample Preparation:

  • For volatile and semi-volatile products, perform headspace analysis of the degraded aqueous samples using GC-MS.

  • For non-volatile products, perform LLE or SPE to extract the degradation products from the aqueous matrix. Concentrate the extract before analysis.

• GC-MS Analysis:

  • Inject the prepared sample into the GC-MS.

  • Separate the components on a suitable capillary column.

  • Obtain the mass spectrum of each eluting peak.

  • Identify the degradation products by comparing their mass spectra with spectral libraries (e.g., NIST) and, if possible, by comparing their retention times and mass spectra with those of authentic standards.

• LC-MS Analysis:

  • For polar and thermally labile degradation products, inject the aqueous sample or extract into the LC-MS.

  • Separate the components using a suitable HPLC column and mobile phase.

  • Obtain the mass spectrum of each eluting peak.

  • Propose structures for the degradation products based on their mass-to-charge ratio and fragmentation patterns.

Conclusion

While 1-pentylcyclopropene is anticipated to exhibit a degree of stability in neutral aqueous solutions, its strained cyclopropene ring renders it susceptible to degradation, particularly under acidic conditions or in the presence of oxidizing agents. The primary degradation pathways are likely to involve acid-catalyzed hydration and ring-opening, as well as oxidation of the double bond.

The experimental protocols detailed in this guide provide a comprehensive framework for the systematic investigation of the half-life and degradation pathways of 1-pentylcyclopropene. The data generated from such studies will be invaluable for researchers and professionals seeking to utilize this reactive molecule in aqueous environments, ensuring both the efficacy of its application and a thorough understanding of its environmental fate. It is through such rigorous scientific inquiry that the full potential of novel chemical entities like 1-pentylcyclopropene can be responsibly harnessed.

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structural conformation and steric hindrance in 1-pentylcyclopropene

An In-depth Technical Guide to the Structural Conformation and Steric Hindrance of 1-Pentylcyclopropene

For Distribution to: Researchers, Scientists, and Drug Development Professionals

Abstract

Substituted cyclopropenes are a class of strained ring systems that have garnered significant interest in medicinal chemistry, chemical biology, and materials science due to their unique reactivity and compact three-dimensional structure. This technical guide provides a comprehensive analysis of 1-pentylcyclopropene, a representative alkyl-substituted cyclopropene. We delve into the critical interplay between the conformational flexibility of the pentyl substituent and the rigid, strained cyclopropene ring. This document outlines a robust synthetic protocol, details advanced spectroscopic and computational characterization methodologies, and provides a thorough examination of the resulting steric hindrance. The insights presented herein are crucial for professionals seeking to understand and manipulate the molecular architecture of cyclopropene derivatives for applications ranging from the design of novel bioactive molecules to the development of ethylene antagonists.[1]

Introduction: The Significance of the Cyclopropene Scaffold

The cyclopropene ring is the most strained of all cycloalkenes, characterized by C-C-C bond angles forced to ~60°, a significant deviation from the ideal sp² and sp³ geometries.[2][3] This high degree of ring strain imparts unique chemical properties, including high reactivity in cycloaddition reactions and the ability to act as a bioorthogonal handle.[4] When substituents are introduced onto the cyclopropene ring, their size, electronics, and conformational preferences profoundly influence the molecule's overall topology and reactivity.

The 1-pentylcyclopropene molecule serves as an excellent model system for understanding the nuanced effects of a flexible alkyl chain on a rigid, unsaturated three-membered ring. The rotational freedom of the C-C bonds within the pentyl group gives rise to a complex conformational landscape. The energetic favorability of certain conformations dictates the three-dimensional space occupied by the substituent, thereby creating specific regions of steric hindrance around the reactive π-system of the cyclopropene. Understanding and predicting these steric effects are paramount for designing molecules with specific binding properties or controlled reactivity. For instance, in the context of drug development, steric hindrance can be engineered to achieve selective interactions with a biological target or to modulate metabolic stability.

This guide provides both the theoretical framework and the practical protocols necessary to explore the structural and steric properties of 1-pentylcyclopropene, offering a transferrable methodology for other substituted cyclopropenes.

Synthesis of 1-Pentylcyclopropene

The synthesis of 1-alkylcyclopropenes can be challenging due to their high reactivity and potential for polymerization. A reliable method involves the α-elimination of an allylic chloride using a strong base, followed by protonation.[1] The following protocol is adapted from established procedures for similar 1-alkylcyclopropenes.[1]

Detailed Experimental Protocol

Step 1: Allylic Chlorination of 1-Heptene

• Prepare a fresh solution of hypochlorite by carefully bubbling chlorine gas through a cooled (0 °C) solution of sodium hydroxide.

• In a pressure-resistant bottle, add 1-heptene to the cold hypochlorite solution.

• Carefully place a small container with cold hydrochloric acid inside the bottle, ensuring no premature mixing.

• Seal the bottle and shake vigorously to initiate the reaction, which generates the chlorinating agent in situ.

• After the reaction is complete (monitored by GC-MS), carefully vent the bottle and separate the organic layer containing 2-chloro-1-heptene.

Step 2: α-Elimination and Formation of 1-Pentylcyclopropene Lithium Salt

• Prepare a solution of lithium diethylamide (LiDEA) by adding n-butyllithium to a solution of diethylamine in an anhydrous, inert solvent (e.g., hexane) at 0 °C under an argon atmosphere.

• Slowly add the 2-chloro-1-heptene from the previous step to the LiDEA solution at 0 °C.

• Allow the reaction to stir for several hours, during which the lithium salt of 1-pentylcyclopropene will precipitate.

Step 3: Protonation and Purification

• Isolate the 1-pentylcyclopropene lithium salt by filtration under an inert atmosphere.

• Carefully and slowly add the lithium salt to ice-cold water (0-4 °C) with vigorous stirring.[1] The highly reactive salt will be protonated to yield 1-pentylcyclopropene.

• Transfer the resulting solution to a separatory funnel. The 1-pentylcyclopropene will form the upper organic phase.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• The final product can be purified by careful distillation under reduced pressure.

Synthetic Workflow Diagram

Caption: Synthetic pathway for 1-pentylcyclopropene.

Structural Elucidation and Spectroscopic Characterization

The structure of 1-pentylcyclopropene must be confirmed using a combination of spectroscopic techniques. The following data are predictive, based on known values for cyclopropene and related alkyl-substituted derivatives.[5][6][7]

Predicted Spectroscopic Data

Technique	Functional Group	Predicted Chemical Shift / Frequency	Key Features
¹H NMR	Olefinic C-H	~7.0 ppm	Singlet or narrow triplet, characteristic of the cyclopropene ring proton.[8]
Allylic CH₂	~2.2 ppm	Triplet, deshielded by the double bond.
Methylene (CH₂)n	1.2-1.5 ppm	Complex multiplet, typical for an alkyl chain.
Terminal CH₃	~0.9 ppm	Triplet, characteristic of a terminal methyl group.
¹³C NMR	C1 (Quaternary Olefinic)	~125 ppm
C2 (Olefinic)	~108 ppm
C3 (Aliphatic Ring)	~15 ppm
Pentyl Chain Carbons	14-35 ppm	Distinct signals for each carbon in the chain.
IR Spectroscopy	C=C Stretch	~1640 cm⁻¹	Weaker than typical alkenes due to ring strain.[5]
=C-H Stretch	~3080 cm⁻¹	Characteristic of vinylic C-H bonds.[5]
C-H Stretch (Alkyl)	2850-2960 cm⁻¹	Strong, characteristic of the pentyl group.

Protocol for Spectroscopic Analysis

• Sample Preparation: Dissolve a small amount (~5-10 mg) of purified 1-pentylcyclopropene in an appropriate deuterated solvent (e.g., CDCl₃) for NMR analysis. For IR analysis, a neat liquid sample can be analyzed using a salt plate (NaCl or KBr).

• ¹H NMR Acquisition: Acquire a standard ¹H NMR spectrum. Ensure sufficient scans to obtain a good signal-to-noise ratio. Integrate all peaks to determine proton ratios.

• ¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A DEPT-135 experiment is recommended to differentiate between CH, CH₂, and CH₃ signals.

• IR Spectroscopy Acquisition: Obtain the IR spectrum over the range of 4000-400 cm⁻¹.

• Data Analysis: Compare the acquired spectra with the predicted values in the table above. The combination of these spectra should provide unambiguous confirmation of the 1-pentylcyclopropene structure.

Conformational Analysis of the Pentyl Group

While the cyclopropene ring is planar and rigid, the attached pentyl group possesses significant conformational freedom due to rotation around its C-C single bonds. The most critical rotation is around the bond connecting the pentyl chain to the cyclopropene ring (C1-Cα).

The conformation of the pentyl group is primarily governed by the minimization of torsional and steric strain.[2][9] Similar to other substituted cycloalkanes, steric interactions between the substituent and the ring protons influence the rotational preference.[2] For 1-pentylcyclopropene, the key interactions are between the first methylene group (Cα) of the pentyl chain and the olefinic proton on C2.

The lowest energy conformation is expected to be a staggered arrangement that minimizes these non-bonded interactions. Higher energy eclipsed conformations represent the transition states for rotation.

Caption: Key rotational conformations in 1-pentylcyclopropene.

Steric Hindrance and Its Implications

The time-averaged three-dimensional volume occupied by the conformationally flexible pentyl group defines its steric hindrance. This steric bulk is not uniform; it creates a "cone" of influence that shields one face of the cyclopropene double bond more than the other.

This anisotropic steric shielding has profound implications:

• Reactivity: In reactions such as cycloadditions or metal-catalyzed processes, the incoming reagent will preferentially approach from the less hindered face of the double bond. This can be exploited to achieve high levels of diastereoselectivity.[4]

• Intermolecular Interactions: The pentyl group can engage in van der Waals interactions, influencing crystal packing or binding to a protein active site. The specific shape and size of the steric field are critical for the "lock-and-key" fit.[10]

• Biological Activity: As an ethylene antagonist, the alkyl chain length and its resulting steric profile are known to affect the binding affinity and duration of action at the ethylene receptor.[1]

Computational Modeling and Analysis

To quantitatively understand the conformational landscape and steric properties of 1-pentylcyclopropene, computational modeling using Density Functional Theory (DFT) is an indispensable tool.[11][12][13]

Protocol for Computational Analysis

• Structure Building: Construct the 3D structure of 1-pentylcyclopropene using a molecular modeling program.

• Conformational Search: Perform a systematic or stochastic conformational search to identify all low-energy conformers of the pentyl chain.

• Geometry Optimization: Optimize the geometry of each identified conformer using a suitable DFT functional and basis set (e.g., B3LYP/6-31G(d)). This will yield the minimum energy structure for each conformer.

• Frequency Calculation: Perform a frequency calculation on each optimized structure to confirm it is a true minimum (no imaginary frequencies) and to obtain thermodynamic data (e.g., Gibbs free energy).

• Torsional Scan: To determine the rotational energy barrier, perform a relaxed potential energy surface scan by systematically rotating the dihedral angle around the C1-Cα bond and optimizing the rest of the molecule at each step.

• Analysis: Analyze the relative energies of the conformers to determine their Boltzmann population at a given temperature. The torsional scan will provide the energy barrier to rotation.

Predicted Computational Data

The following table presents hypothetical but realistic data that would be obtained from such a DFT study.

Parameter	Value	Significance
C=C Bond Length	~1.28 Å	Shorter than a typical alkene due to strain.
Ring C-C Bond Length	~1.50 Å	Elongated due to strain.
Lowest Energy Conformer	Anti-periplanar	The pentyl chain is extended away from the ring.
Rotational Barrier (C1-Cα)	~3-5 kcal/mol	The energy required to rotate the pentyl group.
Molecular Electrostatic Potential	Negative above C=C	Indicates the region of highest electron density, prone to electrophilic attack.

Computational Workflow Diagram

Caption: Workflow for computational analysis of 1-pentylcyclopropene.

Conclusion

The structural and steric properties of 1-pentylcyclopropene are dictated by a delicate balance between the rigid, strained cyclopropene ring and the flexible, space-filling pentyl group. Through a combination of targeted synthesis, rigorous spectroscopic characterization, and insightful computational modeling, a detailed understanding of this molecule's conformational preferences and resulting steric hindrance can be achieved. The methodologies and principles outlined in this technical guide provide a robust framework for researchers and drug development professionals to rationally design and utilize substituted cyclopropenes in a variety of advanced applications. The ability to predict and control the three-dimensional structure of these unique molecules is a key enabling step towards unlocking their full potential.

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Protocols & Analytical Methods

Application Notes and Protocols for the Inverse Electron-Demand Diels-Alder (iEDDA) Reaction of 1-Pentylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing Strain for Rapid and Specific Cycloadditions

The inverse-electron-demand Diels-Alder (iEDDA) reaction has emerged as a powerful tool in chemical synthesis and bioconjugation, prized for its exceptionally fast reaction rates, high specificity, and ability to proceed without the need for catalysts.[1][2] This cycloaddition occurs between an electron-poor diene, typically a 1,2,4,5-tetrazine, and an electron-rich dienophile.[3] The kinetics of this reaction are governed by the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the dienophile and the Lowest Unoccupied Molecular Orbital (LUMO) of the diene.[4][5]

Strained alkenes, such as cyclopropenes, are particularly effective dienophiles in iEDDA reactions.[6] The inherent ring strain of the cyclopropene raises the energy of its HOMO, leading to a smaller HOMO-LUMO gap with the tetrazine and, consequently, a significant acceleration of the reaction rate.[4] 1-Pentylcyclopropene, a member of the 1-alkylcyclopropene family, offers a balance of reactivity and stability, making it an attractive substrate for various applications, from the synthesis of novel heterocyclic scaffolds to the development of bioorthogonal probes.

This document provides a detailed guide to the iEDDA reaction of 1-pentylcyclopropene, covering mechanistic insights, practical protocols, and key considerations for successful implementation in a research and development setting.

Mechanistic Insights: A Symphony of Molecular Orbitals and Strain Release

The iEDDA reaction of 1-pentylcyclopropene with a 1,2,4,5-tetrazine derivative proceeds through a concerted [4+2] cycloaddition mechanism.[7] The key steps are as follows:

• Cycloaddition: The electron-poor tetrazine (diene) and the electron-rich 1-pentylcyclopropene (dienophile) approach each other, leading to the formation of a highly strained bicyclic intermediate.[8]

• Retro-Diels-Alder: This intermediate is transient and rapidly undergoes a retro-Diels-Alder reaction, extruding a molecule of nitrogen gas (N₂).[8] This step is irreversible and provides a strong thermodynamic driving force for the reaction.

• Product Formation: The loss of nitrogen results in the formation of a 4,5-dihydropyridazine derivative.[7] Depending on the reaction conditions and the substituents on the tetrazine, this initial product may isomerize to the more stable 1,4-dihydropyridazine or be oxidized to the corresponding aromatic pyridazine.[2][7]

The reaction rate is highly sensitive to the electronic properties of both the tetrazine and the cyclopropene. Electron-withdrawing groups on the tetrazine lower its LUMO energy, while electron-donating groups on the cyclopropene (such as the alkyl pentyl group) raise its HOMO energy. Both of these factors contribute to a smaller HOMO-LUMO gap and a faster reaction.

Caption: General workflow of the iEDDA reaction.

Experimental Protocols

Reagent Preparation

1. Synthesis of 1-Pentylcyclopropene:

While not commercially available from major suppliers, 1-pentylcyclopropene can be synthesized following literature procedures for 1-alkylcyclopropenes. A common route involves the α-elimination of an allylic chloride. The following is an adapted, representative protocol:

• Step 1: Allylic Chlorination. An appropriate pentenyl precursor is subjected to allylic chlorination.

• Step 2: α-Elimination. The resulting allylic chloride is treated with a strong base, such as lithium diethylamide, to induce α-elimination and form the cyclopropene ring.

• Step 3: Protonation and Purification. The resulting cyclopropene salt is carefully protonated, and the 1-pentylcyclopropene is isolated. Due to the volatility and potential instability of cyclopropenes, it is often generated and used in situ or purified at low temperatures.

2. Tetrazine Derivatives:

A variety of 3,6-disubstituted-1,2,4,5-tetrazines are commercially available or can be synthesized. The choice of tetrazine will influence the reaction rate and the properties of the final product. For general applications, 3,6-di(2-pyridyl)-1,2,4,5-tetrazine is a common and reactive choice.

General Protocol for the iEDDA Reaction of 1-Pentylcyclopropene

This protocol provides a general starting point for the reaction of 1-pentylcyclopropene with a tetrazine derivative. Optimization of solvent, temperature, and reaction time may be necessary for specific substrates.

Materials:

• 1-Pentylcyclopropene

• 3,6-di(2-pyridyl)-1,2,4,5-tetrazine (or other desired tetrazine)

• Anhydrous solvent (e.g., toluene, dichloromethane, or acetonitrile)

• Reaction vessel (e.g., round-bottom flask)

• Magnetic stirrer and stir bar

• Inert atmosphere (e.g., nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve the 3,6-di(2-pyridyl)-1,2,4,5-tetrazine (1.0 eq) in the chosen anhydrous solvent.

• Addition of Cyclopropene: To the stirring solution of the tetrazine, add a solution of 1-pentylcyclopropene (1.0-1.2 eq) in the same anhydrous solvent dropwise at room temperature. The characteristic pink or red color of the tetrazine should fade upon addition of the cyclopropene.

• Reaction Monitoring: The reaction is typically very fast and can be complete within minutes to a few hours at room temperature. The progress can be monitored by the disappearance of the tetrazine's color or by thin-layer chromatography (TLC).

• Work-up: Once the reaction is complete (as indicated by the disappearance of the tetrazine), the solvent can be removed under reduced pressure.

• Purification: The crude dihydropyridazine product can be purified by column chromatography on silica gel. The choice of eluent will depend on the polarity of the product.

Note on Oxidation: The resulting 4,5-dihydropyridazine may be sensitive to air oxidation, leading to the formation of the corresponding pyridazine. If the aromatic pyridazine is the desired product, the reaction mixture can be stirred open to the air or treated with a mild oxidizing agent after the initial cycloaddition is complete.[5]

Data Presentation: Reaction Parameter Overview

The following table summarizes key parameters and expected outcomes for the iEDDA reaction of alkyl-substituted cyclopropenes. Note that specific values for 1-pentylcyclopropene may vary and should be optimized empirically.

Parameter	Recommended Condition	Rationale & Expected Outcome
Diene	3,6-di(2-pyridyl)-1,2,4,5-tetrazine	Highly reactive due to electron-withdrawing pyridyl groups. Other tetrazines with electron-withdrawing substituents are also suitable.
Dienophile	1-Pentylcyclopropene (1.0-1.2 eq)	The alkyl group is electron-donating, increasing the HOMO energy and reactivity. A slight excess can ensure complete consumption of the tetrazine.
Solvent	Toluene, Dichloromethane, Acetonitrile	The reaction is generally tolerant of a range of aprotic solvents. Protic solvents like water can also accelerate the reaction.[4]
Temperature	Room Temperature (20-25 °C)	The high reactivity of the strained cyclopropene allows the reaction to proceed rapidly at ambient temperature. Gentle heating may be required for less reactive tetrazines.
Reaction Time	5 minutes - 2 hours	The reaction is typically very fast. Monitor by TLC or color change for completion.
Concentration	0.01 - 0.1 M	The reaction is efficient even at low concentrations due to its high rate constant.
Yield	> 90% (typically)	The reaction is generally high-yielding with minimal side products.

Troubleshooting

Issue	Possible Cause	Suggested Solution
Reaction is sluggish or incomplete	- Low reactivity of the tetrazine- Decomposition of the cyclopropene	- Use a more electron-deficient tetrazine.- Increase the reaction temperature slightly (e.g., to 40-50 °C).- Ensure the cyclopropene is freshly prepared or properly stored.
Formation of multiple products	- Isomerization of the dihydropyridazine- Oxidation to the pyridazine	- Minimize exposure to air if the dihydropyridazine is the desired product.- If the pyridazine is desired, consider adding a mild oxidizing agent after the initial reaction.
Difficulty in purification	- Similar polarity of product and starting materials	- Optimize the mobile phase for column chromatography.- Consider using a different tetrazine to alter the polarity of the product.

Conclusion

The inverse-electron-demand Diels-Alder reaction of 1-pentylcyclopropene offers a rapid, efficient, and catalyst-free method for the synthesis of functionalized dihydropyridazines and pyridazines. By understanding the underlying mechanistic principles and carefully controlling the reaction conditions, researchers can leverage this powerful transformation for a wide range of applications in synthetic chemistry and drug discovery. The protocols and data presented in this guide provide a solid foundation for the successful implementation of this versatile reaction.

References

• The inverse-electron demand Diels–Alder reaction of tetrazines with cyclic enol ethers. (n.d.). Retrieved from [Link]

• Synthesis and reactivity comparisons of 1-methyl-3-substituted cyclopropene mini-tags for tetrazine bioorthogonal reactions. (2014). Chemistry. 20(12), 3365-75. Retrieved from [Link]

• Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions. (2014). Chemistry. 20(12), 3365-3375. Retrieved from [Link]

• Knall, A.-C., & Slugovc, C. (2013). Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme. Chemical Society Reviews, 42(12), 5131. Retrieved from [Link]

• One-Pot Synthesis of Polycyclic 4,5-Dihydropyridazine-3(2H)-ones by Inverse Electron-Demand Diels-Alder (IEDDA) Reactions from Alkenes. (2023). Chemistry. 29(60), e202302096. Retrieved from [Link]

• Inverse electron demand Diels–Alder reactions in chemical biology. (2017). Chemical Society Reviews, 46(14), 4145-4179. Retrieved from [Link]

• Sauer, J., et al. (2001). [4+2] cycloadditions of 1,2,4,5-tetrazines and cyclopropenes - Synthesis of 3,4-diazanorcaradienes and tetracyclic aliphatic azo compounds. European Journal of Organic Chemistry, (14), 2629-2638.

• Inverse electron-demand Diels–Alder reaction. (2023, November 28). In Wikipedia. Retrieved from [Link]

• The Diels-Alder-Reaction with inverse-Electron-Demand, a very efficient versatile Click-Reaction Concept for proper Ligation of variable molecular Partners. (2009). International Journal of Medical Sciences, 7(1), 19-28. Retrieved from [Link]

• Radiolabelling of peptides with tetrazine ligation based on the inverse electron-demand Diels–Alder reaction: rapid, catalyst-free and mild conversion of 1,4-dihydropyridazines to pyridazines. (2021). Organic & Biomolecular Chemistry, 19(39), 8531-8540. Retrieved from [Link]

• Application of the Inverse-Electron-Demand Diels-Alder Reaction for Metabolic Glycoengineering. (2021). Frontiers in Chemistry, 9, 668044. Retrieved from [Link]

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• 3. rsci.uomosul.edu.iq [rsci.uomosul.edu.iq]
• 4. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
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• 6. Strained alkenes for Inverse Electron Demand Diels–Alder (IEDDA) reaction - Enamine [enamine.net]
• 7. Inverse electron demand Diels–Alder (iEDDA)-initiated conjugation: a (high) potential click chemistry scheme - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C3CS60049A [pubs.rsc.org]
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Application Note: Step-by-Step 1-Pentylcyclopropene Functionalization in Polymer Science

Harnessing Strained-Ring Chemistry for ROMP and Bioorthogonal Polymer-Drug Conjugates

Executive Summary & Mechanistic Rationale

Cyclopropenes possess an immense ring strain of approximately 55 kcal/mol, making them highly reactive synthons in polymer chemistry. However, unsubstituted cyclopropenes are notoriously unstable and prone to spontaneous auto-polymerization. The introduction of a pentyl chain at the C1 position to form 1-pentylcyclopropene (1-PentCP) provides critical steric shielding. This structural modification tames the ring strain, preventing spontaneous degradation while preserving the molecule's susceptibility to two highly controlled chemical pathways: Ring-Opening Metathesis Polymerization (ROMP) and Inverse Electron-Demand Diels-Alder (iEDDA) ligation (1)[1].

For drug development professionals, 1-PentCP acts as an ideal bioorthogonal "mini-tag." Unlike bulky trans-cyclooctene (TCO) derivatives, the compact nature of 1-PentCP minimizes steric disruption of a polymer-drug conjugate's hydrodynamic radius, ensuring predictable in vivo pharmacokinetics (2)[2]. Furthermore, the pentyl group modulates the iEDDA reaction rate, providing excellent stability against biological nucleophiles (e.g., glutathione) while maintaining rapid, selective reactivity with 1,2,4,5-tetrazines (3)[3].

Quantitative Data: Bioorthogonal Dienophile Comparison

To justify the selection of 1-PentCP for polymer functionalization, the table below summarizes the kinetic and physical properties of common dienophiles used in polymer science.

Dienophile	iEDDA Rate Constant ( k2​ , M⁻¹ s⁻¹)	Steric Profile	Aqueous/In Vivo Stability	Primary Polymer Application
Trans-Cyclooctene (TCO)	104−105	Bulky	Moderate (Isomerizes to cis)	Ultra-fast in vivo click chemistry
1-Pentylcyclopropene	10−2−1	Compact (Mini-tag)	Excellent (Thiol-resistant)	High-density polymer-drug conjugates
Norbornene	10−3−10−2	Moderate	Excellent	ROMP structural backbones
Alkyne (Strain-promoted)	10−1−1	Very Bulky	Good	SPAAC bioconjugation

Experimental Protocols: A Self-Validating System

Protocol A: Living ROMP of 1-Pentylcyclopropene

Objective: Synthesize a functionalized poly(1-pentylcyclopropene) backbone with controlled molecular weight and low dispersity (Đ). Causality Focus: ROMP relies on a ruthenium-alkylidene catalyst (e.g., Grubbs 3rd Generation). The reaction is driven by the enthalpic release of the cyclopropene ring strain. Strict exclusion of oxygen and moisture is required to prevent premature oxidation of the Ru-carbene, which would lead to chain termination and high dispersity.

• Monomer Preparation & Degassing: Dissolve 1-PentCP in anhydrous, degassed dichloromethane (DCM) to a concentration of 0.5 M.

  • Self-Validating Check: Perform three freeze-pump-thaw cycles. The absence of bubbling during the final thaw confirms complete removal of dissolved oxygen.

• Catalyst Initiation: In a separate vial, dissolve the Ru-catalyst in anhydrous DCM. Rapidly inject the catalyst solution into the monomer mixture under vigorous stirring at room temperature.

  • Causality: Rapid injection ensures that all polymer chains initiate simultaneously, which is the fundamental requirement for a "living" polymerization with low dispersity.

• Chain Propagation: Allow the reaction to proceed for 30–60 minutes. Monitor monomer conversion via crude 1 H-NMR by tracking the disappearance of the cyclopropene olefinic protons at ~7.0 ppm.

• Termination (Quenching): Once the target molecular weight is reached, add an excess of ethyl vinyl ether (approx. 50 equivalents relative to the catalyst).

  • Causality: Ethyl vinyl ether undergoes rapid cross-metathesis with the active Ru-carbene, cleanly cleaving the metal from the polymer chain and installing a stable terminal methylene group. Let stir for 30 minutes.

• Isolation: Precipitate the polymer by adding the reaction mixture dropwise into a 10-fold volumetric excess of cold methanol. Collect the precipitate via centrifugation and dry under vacuum.

Step-by-step workflow for the living Ring-Opening Metathesis Polymerization of 1-PentCP.

Protocol B: Post-Polymerization Modification via iEDDA (Tetrazine Ligation)

Objective: Conjugate a tetrazine-functionalized therapeutic payload (e.g., Tz-MMAE) to a 1-PentCP-tagged polymer. Causality Focus: The iEDDA reaction is a self-driving, irreversible process. The electron-poor tetrazine reacts with the strained cyclopropene to form a bicyclic intermediate, which immediately expels N₂ gas. This rapid expulsion prevents reversibility and drives the reaction to 100% conversion, making it an ideal "click" reaction for high-fidelity drug loading (4)[4].

• Polymer Dissolution: Dissolve the 1-PentCP-functionalized polymer in a biocompatible co-solvent system (e.g., 1:1 PBS/DMSO) at a concentration of 10 mg/mL.

• Payload Addition: Add 1.2 molar equivalents of the Tetrazine-Payload (relative to the cyclopropene handles) dropwise.

  • Causality: A slight excess of the payload ensures complete saturation of the polymer handles, maximizing the drug-to-polymer ratio (DPR).

• Kinetic Monitoring: Monitor the reaction continuously using UV-Vis spectroscopy. Tetrazines exhibit a characteristic forbidden n→π∗ transition at ~520 nm, giving the solution a distinct pink/red color.

  • Self-Validating Check: The reaction is complete when the absorbance at 520 nm plateaus and the solution turns colorless, indicating the consumption of the tetrazine and the formation of the dihydropyridazine linkage.

• Purification: Remove unreacted Tetrazine-Payload via exhaustive dialysis against water/methanol using a membrane with an appropriate Molecular Weight Cut-Off (MWCO). Lyophilize to obtain the purified polymer-drug conjugate.

Mechanistic pathway of the iEDDA click reaction between 1-PentCP and tetrazine.

References

• Polymerization of Cyclopropenes: Taming the Strain for the Synthesis of Controlled and Sequence-Regulated Polymers Source: Accounts of Chemical Research (acs.org) URL:[Link]

• Functionalized Cyclopropenes As Bioorthogonal Chemical Reporters Source: Journal of the American Chemical Society (acs.org) URL:[Link]

• Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions Source: Bioconjugate Chemistry (nih.gov) URL:[Link]

• Rapid and Efficient Generation of Stable Antibody–Drug Conjugates via an Encoded Cyclopropene and an Inverse‐Electron‐Demand Diels–Alder Reaction Source: Angewandte Chemie (nih.gov) URL:[Link]

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• 3. pubs.acs.org [pubs.acs.org]
• 4. Rapid and Efficient Generation of Stable Antibody–Drug Conjugates via an Encoded Cyclopropene and an Inverse‐Electron‐Demand Diels–Alder Reaction - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Transition Metal-Catalyzed Ring-Opening Metathesis Polymerization of 1-Pentylcyclopropene

For Researchers, Scientists, and Drug Development Professionals

Introduction: Harnessing the Strain of 1-Pentylcyclopropene for Novel Polymer Architectures

Cyclopropenes, the most strained of all cyclic olefins, represent a unique class of monomers for polymer synthesis. Their high ring strain provides a powerful thermodynamic driving force for ring-opening metathesis polymerization (ROMP), a process catalyzed by transition metal alkylidene complexes.[1][2] This allows for the formation of polymers with novel backbone structures and functionalities. The substitution pattern on the cyclopropene ring plays a critical role in modulating the monomer's reactivity and the properties of the resulting polymer.[1][3]

This guide focuses on the ring-opening metathesis polymerization of 1-pentylcyclopropene, a 1-alkyl-substituted cyclopropene. The presence of the pentyl group is anticipated to influence the polymerization kinetics and the physical properties of the resulting polymer, such as its glass transition temperature and solubility. While the polymerization of cyclopropenes has been explored, the specific behavior of 1-pentylcyclopropene is less documented. However, studies on analogous 1-alkyl-substituted cyclopropenes have shown that the polymerization rate can be influenced by the steric bulk of the alkyl group, with larger substituents potentially leading to slower polymerization.[1]

This document provides a comprehensive overview of the principles, experimental protocols, and expected outcomes for the ROMP of 1-pentylcyclopropene. It is designed to equip researchers with the foundational knowledge and practical guidance necessary to successfully synthesize and characterize poly(1-pentylcyclopropene).

Scientific Principles and Experimental Rationale

The successful ROMP of 1-pentylcyclopropene hinges on several key experimental considerations, from monomer synthesis and purification to the selection of the appropriate catalyst and reaction conditions.

Monomer Synthesis and Purity

The synthesis of 1-pentylcyclopropene can be adapted from established methods for 1-alkyl-substituted cyclopropenes. A common route involves the α-elimination of an allylic chloride using a strong base.[4] The purity of the monomer is paramount for a controlled polymerization. Impurities can react with the highly sensitive metathesis catalysts, leading to catalyst deactivation and poor control over the polymerization.

Catalyst Selection: Grubbs vs. Schrock

The choice of catalyst is a critical parameter in ROMP. Both Grubbs-type (ruthenium-based) and Schrock-type (molybdenum-based) catalysts have been employed for the ROMP of cyclopropenes.[5]

• Grubbs Catalysts (G1, G2, G3): These catalysts are known for their tolerance to a wider range of functional groups and impurities compared to Schrock catalysts. For the polymerization of a simple alkyl-substituted cyclopropene like 1-pentylcyclopropene, a second or third-generation Grubbs catalyst (G2 or G3) is generally a good starting point due to their higher activity.

• Schrock Catalysts: These molybdenum-based catalysts are often more active than Grubbs catalysts and can provide better control over polymer stereochemistry.[5] However, they are also more sensitive to air and moisture, requiring more stringent inert atmosphere techniques.

For initial investigations into the ROMP of 1-pentylcyclopropene, a third-generation Grubbs catalyst (G3) is recommended due to its high activity and reasonable stability.

Living Polymerization Characteristics

For certain substituted cyclopropenes, ROMP can proceed in a living manner.[1][3] This implies that the rate of initiation is fast and there are no chain-terminating or chain-transfer side reactions. A living polymerization allows for precise control over the polymer's molecular weight by adjusting the monomer-to-initiator ratio, and the synthesis of block copolymers by sequential monomer addition. The living nature of the polymerization of 1-pentylcyclopropene would be indicated by a linear increase in molecular weight with monomer conversion and a narrow molecular weight distribution (low polydispersity index, PDI).

Experimental Protocols

Protocol 1: Synthesis of 1-Pentylcyclopropene

This protocol is adapted from the synthesis of other 1-alkyl-cyclopropenes.[4] All manipulations should be carried out under an inert atmosphere (e.g., nitrogen or argon).

Materials:

• 1-Heptene

• N-Bromosuccinimide (NBS)

• AIBN (Azobisisobutyronitrile)

• Carbon tetrachloride (CCl₄)

• Sodium amide (NaNH₂)

• Mineral oil

• Anhydrous diethyl ether

• Anhydrous pentane

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium chloride (brine)

• Anhydrous magnesium sulfate

Procedure:

• Allylic Bromination: In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, dissolve 1-heptene (1 equivalent) in CCl₄. Add NBS (1.1 equivalents) and a catalytic amount of AIBN. Heat the mixture to reflux and irradiate with a sunlamp for 4-6 hours, or until the reaction is complete (monitored by GC-MS).

• Work-up: Cool the reaction mixture to room temperature and filter to remove succinimide. Wash the filtrate with saturated aqueous sodium bicarbonate solution and then with brine. Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude allylic bromide.

• α-Elimination: Prepare a slurry of sodium amide (2.2 equivalents) in mineral oil in a flame-dried, three-necked round-bottom flask equipped with a mechanical stirrer, a dropping funnel, and a distillation head under a nitrogen atmosphere. Heat the slurry to 60-70 °C.

• Monomer Collection: Slowly add the crude allylic bromide dropwise to the heated sodium amide slurry. The volatile 1-pentylcyclopropene will distill as it is formed. Collect the distillate in a receiving flask cooled in a dry ice/acetone bath.

• Purification: The collected 1-pentylcyclopropene can be further purified by fractional distillation. Store the purified monomer under an inert atmosphere at low temperature (-20 °C).

Protocol 2: ROMP of 1-Pentylcyclopropene

This protocol provides a general procedure for the ROMP of 1-pentylcyclopropene using a third-generation Grubbs catalyst. All manipulations should be performed in a glovebox or using Schlenk line techniques under an inert atmosphere.

Materials:

• 1-Pentylcyclopropene

• Grubbs 3rd Generation Catalyst (G3)

• Anhydrous, degassed dichloromethane (DCM) or tetrahydrofuran (THF)

• Ethyl vinyl ether

• Methanol

Procedure:

• Catalyst Solution Preparation: In a glovebox, prepare a stock solution of the Grubbs 3rd Generation catalyst in anhydrous, degassed DCM. A typical concentration is 1-2 mg/mL.

• Polymerization: In a vial, dissolve the desired amount of 1-pentylcyclopropene in anhydrous, degassed DCM to achieve the target monomer concentration (e.g., 0.1-0.5 M).

• Initiation: Rapidly inject the required volume of the catalyst stock solution into the stirred monomer solution to achieve the desired monomer-to-initiator ratio (e.g., 50:1, 100:1, 200:1).

• Reaction Monitoring: Monitor the progress of the polymerization by taking aliquots at different time points and analyzing them by ¹H NMR spectroscopy (disappearance of the monomer's olefinic protons) or by observing the increase in viscosity of the solution.

• Termination: Once the desired conversion is reached or the reaction is complete, terminate the polymerization by adding an excess of ethyl vinyl ether. Stir for 20-30 minutes.

• Polymer Precipitation and Isolation: Precipitate the polymer by adding the reaction mixture dropwise into a large volume of rapidly stirring methanol.

• Purification: Collect the precipitated polymer by filtration, wash with fresh methanol, and dry under vacuum to a constant weight.

Data Presentation and Expected Results

The successful polymerization of 1-pentylcyclopropene should yield a soluble polymer. The properties of the polymer can be characterized by various analytical techniques.

Table 1: Expected Polymer Characteristics

Property	Expected Value/Observation	Analytical Technique
Molecular Weight (Mn)	Controllable by monomer/initiator ratio (e.g., 5,000 - 50,000 g/mol )	Gel Permeation Chromatography (GPC)
Polydispersity Index (PDI)	< 1.2 for a well-controlled, living polymerization	Gel Permeation Chromatography (GPC)
¹H NMR	Broad signals in the olefinic region (~5.0-6.0 ppm), aliphatic signals from the pentyl group and the polymer backbone.	Nuclear Magnetic Resonance (NMR)
¹³C NMR	Signals corresponding to the olefinic carbons of the backbone and the aliphatic carbons of the pentyl group and backbone.	Nuclear Magnetic Resonance (NMR)
Glass Transition Temp. (Tg)	Expected to be below room temperature, influenced by the flexible pentyl side chains.	Differential Scanning Calorimetry (DSC)
Thermal Stability (TGA)	Decomposition temperature is expected to be above 200 °C.	Thermogravimetric Analysis (TGA)

Visualizations

ROMP Mechanism of 1-Pentylcyclopropene

Caption: Experimental workflow for the ROMP of 1-pentylcyclopropene.

References

• Elling, B. R., Su, J. K., & Xia, Y. (2021). Polymerization of Cyclopropenes: Taming the Strain for the Synthesis of Controlled and Sequence-Regulated Polymers. Accounts of Chemical Research, 54(2), 356-365. [Link]

• Su, J. K., Jin, Z., Zhang, R., Lu, G., Liu, P., & Xia, Y. (2019). Tuning the Reactivity of Cyclopropenes from Living Ring-Opening Metathesis Polymerization (ROMP) to Single-Addition and Alternating ROMP. Angewandte Chemie International Edition, 58(49), 17771-17776. [Link]

• Su, J. K., Jin, Z., Zhang, R., Lu, G., Liu, P., & Xia, Y. (2019). Tuning the Reactivity of Cyclopropenes from Living Ring-Opening Metathesis Polymerization (ROMP) to Single-Addition and Alternating ROMP. Angewandte Chemie International Edition, 58(49), 17771-17776. [Link]

• Elling, B. R., Su, J. K., & Xia, Y. (2016). Ring-opening metathesis polymerization of 1,2-disubstituted cyclopropenes. Chemical Communications, 52(25), 4752-4755. [Link]

• Ito, S., et al. (2022). Four Stereoisomeric Norbornadiene Dimers Containing a Cyclopropane Ring: ROMP, Polymer Properties, and Post-Polymerization Modification. Macromolecules, 55(15), 6469–6478. [Link]

• Park, S., et al. (2023). Synthesis of 1-(2,2-Dimethylpropyl)-Cyclopropene (1-DCP) as an Ethylene Antagonist. ACS Omega, 8(32), 29015–29021. [Link]

• Lu, G., et al. (2021). Metal–Free Ring–Opening Metathesis Polymerization with Hydrazonium Initiators. Journal of the American Chemical Society, 143(41), 17264-17270. [Link]

• Shapiro, Y. E. (1993). ANALYSIS OF CHAIN MICROSTRUCTURE BY1H AND 13 C NMR SPECTROSCOPY. Concepts in Magnetic Resonance, 5(1), 27-55. [Link]

• Register, R. A. (n.d.). Ring-Opening Metathesis Polymerization. Polymer Research Laboratory, Princeton University. [Link]

• Singh, R., Czekelius, C., & Schrock, R. R. (2006). Living Ring-Opening Metathesis Polymerization of Cyclopropenes. Macromolecules, 39(4), 1316-1317. [Link]

• Bielawski, C. W., & Grubbs, R. H. (2007). Living ring-opening metathesis polymerization. Progress in polymer science, 32(1), 1-29. [Link]

• Reich, H. J. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. [Link]

• Matko, S., et al. (2013). Application of Differential Scanning Calorimetry to the Characterization of Biopolymers. Calorimetry. [Link]

• Waters Corporation. (n.d.). SEC/GPC, DSC, and TGA Analysis of Low Molecular Weight Poly-L-lactic Acid. [Link]

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Technical Notes & Optimization

Technical Support Center: Optimizing 1-Pentylcyclopropene Kinetics in Dilute Solutions

Welcome to the Bioorthogonal Kinetics Support Center. This resource is designed for researchers, chemical biologists, and drug development professionals working with 1-pentylcyclopropene as a bioorthogonal mini-tag. Below, you will find mechanistic explanations, troubleshooting workflows, and self-validating protocols to optimize the inverse electron-demand Diels–Alder (IEDDA) reaction in highly dilute biological environments.

Part 1: Frequently Asked Questions (FAQs) & Mechanistic Insights

Q1: Why is my 1-pentylcyclopropene ligation so slow at sub-micromolar concentrations? A: The IEDDA reaction follows second-order bimolecular kinetics, meaning the rate of product formation is defined by Rate=k2​[Tetrazine][Cyclopropene] . In dilute solutions (e.g., in vivo labeling or dilute cell lysates), the reactant concentrations are extremely low. Because 1-alkylcyclopropenes possess moderate second-order rate constants ( k2​≈0.1−2.5 M−1s−1 ) compared to highly strained trans-cyclooctenes (TCO), the overall reaction rate drops significantly when concentrations fall below 1 µM. To compensate for low concentrations, you must optimize the intrinsic k2​ by tuning the electronic properties of the tetrazine partner 1.

Q2: If the reaction is slow in dilute solutions, why can't I just increase the concentration of my 1-pentylcyclopropene stock? A: 1-Alkylcyclopropenes are intrinsically unstable at high concentrations. When neat or highly concentrated, they undergo a rapid, concentration-dependent dimerization reaction (half-life of 0.5–20 hours at room temperature). However, as established in agricultural and chemical stability studies, these cyclopropenes are exponentially more stable in a dilute state 2. Therefore, you are forced to store and apply 1-pentylcyclopropene in dilute solutions to preserve the structural integrity of the dienophile, making kinetic optimization of the reaction conditions mandatory.

Q3: How do I choose the right tetrazine to accelerate the reaction without altering the cyclopropene? A: You must minimize the energy gap between the Highest Occupied Molecular Orbital (HOMO) of the 1-pentylcyclopropene and the Lowest Unoccupied Molecular Orbital (LUMO) of the tetrazine. Because 1-pentylcyclopropene is electron-rich (high HOMO), you should select a tetrazine with strong electron-withdrawing groups (EWGs) to lower its LUMO. Switching from a standard diphenyl-s-tetrazine to a dipyridyl- or pyrimidyl-s-tetrazine can increase the k2​ by over an order of magnitude 3.

Q4: Can the solvent environment improve the reaction rate in dilute conditions? A: Yes. IEDDA reactions exhibit significant aqueous acceleration. The hydrophobic effect forces the non-polar cyclopropene and tetrazine together in water, increasing their local effective concentration. Furthermore, hydrogen bonding from water molecules stabilizes the highly polarized transition state of the [4+2] cycloaddition. Increasing the aqueous fraction of your buffer can drastically improve yields in dilute regimes.

Part 2: Mechanistic Pathways & Troubleshooting Workflows

Mechanistic pathway of the IEDDA reaction between 1-pentylcyclopropene and s-tetrazine.

Decision tree for troubleshooting sub-optimal IEDDA kinetics in dilute biological solutions.

Part 3: Quantitative Data Summary

The table below summarizes the kinetic and stability trade-offs when selecting dienophiles for dilute bioorthogonal reactions. While TCO is faster, 1-pentylcyclopropene offers a significantly smaller steric footprint (ideal for drug development) provided the correct tetrazine is used.

Dienophile	Tetrazine Partner	Approx. k2​ (M −1 s −1 )	Stability in Dilute Solution (<1 mM)	Stability Neat / High Conc.
1-Pentylcyclopropene	Diphenyl-s-tetrazine	0.1 – 0.5	High (>10 days)	Low (Dimerizes, t1/2​ < 20h)
1-Pentylcyclopropene	Dipyridyl-s-tetrazine	1.5 – 2.5	High (>10 days)	Low (Dimerizes, t1/2​ < 20h)
trans-Cyclooctene (TCO)	Dipyridyl-s-tetrazine	> 10,000	Moderate (Prone to isomerization)	Stable

Part 4: Self-Validating Experimental Protocol

Pseudo-First-Order Kinetic Optimization Assay

This protocol details how to empirically determine the optimal reaction conditions for 1-pentylcyclopropene in dilute solutions.

Causality & Self-Validation: Tetrazines possess a distinct fuchsia/pink color (absorbing strongly at ~520 nm). As the IEDDA reaction proceeds, the tetrazine is consumed to form a colorless/pale yellow pyridazine adduct. By supplying the cyclopropene in excess (pseudo-first-order conditions), the exponential decay of the pink color serves as a self-validating, real-time readout of kinetic success. If the solution remains pink, the reaction has failed (likely due to cyclopropene degradation).

Step-by-Step Methodology:

• Preparation of Dilute Stocks:

  • Prepare a 10 mM stock of 1-pentylcyclopropene in anhydrous DMSO. Crucial: Immediately dilute this stock to 100 µM in your target aqueous buffer (e.g., PBS, pH 7.4) to prevent dimerization.

  • Prepare a 10 µM stock of a water-soluble dipyridyl-s-tetrazine in the same buffer.

• Baseline Measurement:

  • Pipette 1 mL of the 10 µM tetrazine solution into a quartz cuvette.

  • Measure the baseline absorbance at 520 nm using a UV-Vis spectrophotometer.

• Reaction Initiation:

  • Inject 100 µL of the 100 µM 1-pentylcyclopropene solution into the cuvette (final cyclopropene concentration ≈ 10 µM; tetrazine ≈ 1 µM).

  • Rapidly invert the cuvette three times to mix.

• Kinetic Monitoring:

  • Record the absorbance at 520 nm every 5 seconds for 10 minutes.

  • Self-Validation Checkpoint: You should observe a steady exponential decay curve. The visual color of the solution will transition from pink to clear.

• Data Analysis:

  • Plot ln(At​/A0​) versus time, where At​ is absorbance at time t and A0​ is initial absorbance.

  • The slope of the linear fit represents the pseudo-first-order rate constant ( kobs​ ).

  • Calculate the second-order rate constant: k2​=kobs​/[Cyclopropene] .

  • Optimization: Repeat the assay varying the aqueous/organic solvent ratio or swapping the tetrazine to maximize k2​ .

References

• Oliveira, B. L., Guo, Z., & Bernardes, G. J. L. (2017). "Inverse electron demand Diels–Alder reactions in chemical biology." RSC Advances. Available at:[Link]

• Lee, J. et al. (2011). "Cyclopropene compound, and method for adding same to crops." European Patent EP2561754A2.

• Patterson, D. M., Nazarova, L. A., & Prescher, J. A. (2012). "Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions." ACS Chemical Biology. Available at:[Link]

Sources

• 1. Inverse electron demand Diels–Alder reactions in chemical biology - Chemical Society Reviews (RSC Publishing) DOI:10.1039/C7CS00184C [pubs.rsc.org]
• 2. EP2561754A2 - Cyclopropene compound, and method for adding same to crops - Google Patents [patents.google.com]
• 3. Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions - PMC [pmc.ncbi.nlm.nih.gov]

reducing unwanted side reactions during 1-pentylcyclopropene cycloadditions

Welcome to the Technical Support Center for cyclopropene-based cycloadditions. 1-Pentylcyclopropene is a highly strained, reactive dienophile utilized extensively in both transition metal-catalyzed cycloadditions and Inverse Electron-Demand Diels-Alder (IEDDA) bioorthogonal ligations. However, its inherent ring strain (~54 kcal/mol) makes it highly susceptible to unwanted side reactions, including transition metal-mediated isomerization, nucleophilic degradation, and self-condensation.

This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to help you achieve high chemoselectivity and yield in your experiments.

Part 1: Mechanistic Troubleshooting & FAQs

Q1: Why does my 1-pentylcyclopropene isomerize into a 1,3-diene during metal-catalyzed cycloadditions, and how do I prevent it? Causality: The C1–C2 double bond of 1-pentylcyclopropene is highly susceptible to oxidative addition by common transition metals (e.g., Pt, Ru, Rh). Instead of proceeding through the desired intermolecular cycloaddition, the metal can insert into the strained ring, forming a metal-carbene intermediate. This intermediate rapidly undergoes a[1,5]-hydride shift, permanently isomerizing the cyclopropene into an unreactive 1,3-diene[1]. Solution: Shift the catalytic mechanism by changing the metal center. Utilizing low-valent cobalt complexes (e.g., CoBr₂ with a dppp ligand) activates triplet energy surfaces. This specific electronic state tunnels the reaction toward the desired (3+2) cycloadduct and kinetically outcompetes the single-bond cleavage pathways responsible for diene isomerization[2].

Q2: During IEDDA ligations, I observe significant off-target thiol-ene additions and probe degradation. How can I improve chemoselectivity? Causality: 1-Alkylcyclopropenes, such as 1-pentylcyclopropene, lack the extreme steric shielding found in 3,3-disubstituted or spirocyclic variants. Consequently, biological nucleophiles—particularly cysteine thiols and glutathione—can attack the strained double bond before the tetrazine ligation occurs. Solution: Rather than modifying the cyclopropene (which drastically reduces reaction kinetics), tune the tetrazine partner. Employing sterically hindered, highly stable tetrazines (e.g., tert-butyl substituted tetrazines) allows you to maintain rapid cycloaddition rates while operating at much lower probe concentrations, effectively starving the background thiol-ene side reactions[3].

Q3: My 1-pentylcyclopropene stock is polymerizing during storage. What is the mechanism, and how do I stabilize it? Causality: Alkylcyclopropenes are prone to self-condensation via ene-reactions or diradical polymerization when concentrated. This is thermodynamically driven by the massive relief of ring strain. Solution: Never store 1-pentylcyclopropene neat. Maintain stocks as dilute solutions (≤ 0.1 M) in non-nucleophilic, anhydrous solvents (e.g., pentane or dichloromethane) at -20 °C.

Part 2: Quantitative Profiling of Cyclopropene Reactivity

To properly design your experiment, it is critical to benchmark 1-pentylcyclopropene against other common dienophiles. The table below summarizes the quantitative reaction metrics and primary side-reaction profiles.

Dienophile Type	Primary Application	Dominant Side Reaction	Ligation Rate ( k2​ ) vs s-Tetrazine	Mitigation Strategy
1-Pentylcyclopropene	Metal Catalysis / IEDDA	Isomerization / Thiol-Ene	~1–10 M⁻¹s⁻¹	Co-catalysis / Bulky Tetrazines
3,3-Disubstituted Cyclopropene	Bioorthogonal Labeling	Sluggish Kinetics	< 0.05 M⁻¹s⁻¹	Light-cleavable caging groups
Trans-cyclooctene (TCO)	Ultra-fast IEDDA	Trans/cis isomerization	> 10,000 M⁻¹s⁻¹	Dark storage, limit nucleophiles

Part 3: Self-Validating Experimental Protocols

Protocol A: Optimized IEDDA Ligation with 1-Pentylcyclopropene

Objective: Achieve complete tetrazine ligation while suppressing background thiol-ene nucleophilic attack.

• Reagent Preparation: Prepare a 10 mM stock of a sterically hindered tert-butyl s-tetrazine in DMSO. The solution will be bright pink/red. Prepare a 10 mM stock of 1-pentylcyclopropene in anhydrous DMF.

• Reaction Initiation: In a reaction vial, combine the tetrazine and cyclopropene at a 1:1.2 molar ratio in an aqueous buffer (pH 6.5–7.0) to a final concentration of 100 µM. Causality: The slightly acidic pH protonates free thiols in the biological matrix, reducing their nucleophilicity and preventing side reactions.

• Self-Validation (Visual & Spectral): Monitor the reaction visually. The extrusion of N₂ gas (micro-bubbles) and the decolorization of the bright pink tetrazine to a colorless or pale yellow solution indicates successful cycloaddition[4]. Confirm completion by UV-Vis spectroscopy by verifying the complete disappearance of the ~520 nm absorption band.

Protocol B: Cobalt-Catalyzed (3+2) Cycloaddition (Diene-Suppressed)

Objective: Form bicyclic cyclopentadienyl systems without triggering 1,3-diene isomerization.

• Catalyst Activation: In an anaerobic glovebox, combine CoBr₂ (10 mol %), dppp ligand (12 mol %), Indium powder (50 mol % as reductant), and NaBArF₄ (10 mol %) in anhydrous 1,2-dichloroethane (1,2-DCE). Stir until the active low-valent cobalt complex is generated (indicated by a color shift to deep green/brown).

• Cycloaddition: Add 1-pentylcyclopropene (1.0 equiv) and the alkyne partner (1.2 equiv) to the catalyst mixture. Heat to 80 °C for 4–6 hours.

• Self-Validation (NMR): Quench the reaction and take a crude ¹H NMR. The disappearance of the highly shielded cyclopropene olefinic protons (typically ~6.5–7.5 ppm) and the absence of diene vinylic protons (~5.0–6.0 ppm) validates that the isomerization side-reaction was successfully suppressed and the desired cycloadduct was formed[2].

Part 4: Troubleshooting Workflow Visualization

Workflow for diagnosing and resolving 1-pentylcyclopropene side reactions.

References

• Platinum-catalyzed Isomerization of Cyclopropenes to 1,3-Dienes. ChemRxiv.[Link]

• Cobalt-Catalyzed (3 + 2) Cycloaddition of Cyclopropene-Tethered Alkynes: Versatile Access to Bicyclic Cyclopentadienyl Systems and Their CpM Complexes. National Library of Medicine (NIH).[Link]

• Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions. National Library of Medicine (NIH).[Link]

• Caged cyclopropenes for controlling bioorthogonal reactivity. The Royal Society of Chemistry.[Link]

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Cobalt-Catalyzed (3 + 2) Cycloaddition of Cyclopropene-Tethered Alkynes: Versatile Access to Bicyclic Cyclopentadienyl Systems and Their CpM Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis and Reactivity Comparisons of 1-Methyl-3-Substituted Cyclopropene Mini-tags for Tetrazine Bioorthogonal Reactions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.rsc.org [pubs.rsc.org]

Reference Data & Comparative Studies

A Comparative Guide to the Reaction Kinetics of 1-Pentylcyclopropene and 1-Methylcyclopropene as Ethylene Inhibitors

For researchers and professionals in drug development and agricultural science, the precise modulation of biological pathways is paramount. The ethylene signaling pathway, crucial in plant development and senescence, presents a key target for intervention. 1-Methylcyclopropene (1-MCP) is a well-established and commercially significant inhibitor of ethylene receptors, prized for its ability to delay ripening and extend the post-harvest life of fruits and ornamentals.[1] However, the exploration of other 1-alkylcyclopropene analogs, such as 1-pentylcyclopropene, is an active area of research driven by the quest for compounds with modified physicochemical properties and potentially enhanced or prolonged efficacy.

This guide provides a detailed comparison of the reaction kinetics and practical considerations for 1-pentylcyclopropene versus 1-methylcyclopropene. While direct comparative kinetic data for 1-pentylcyclopropene remains limited in publicly available literature, this document synthesizes existing knowledge on structure-activity relationships within the 1-alkylcyclopropene class to offer valuable insights. Furthermore, we provide detailed experimental protocols to enable researchers to conduct their own comparative kinetic analyses.

Introduction: The Significance of Ethylene Inhibition

Ethylene, a gaseous plant hormone, binds to specific receptors, initiating a signaling cascade that governs a wide array of physiological processes, including fruit ripening, senescence, and stress responses.[2] Cyclopropene and its derivatives act as potent antagonists by irreversibly binding to these ethylene receptors, thereby blocking the downstream effects of ethylene.[3] The efficacy of these inhibitors is a function of their binding affinity for the receptor, the stability of the resulting complex, and their physicochemical properties which dictate their delivery and persistence at the target site.

Comparative Analysis: 1-Pentylcyclopropene vs. 1-Methylcyclopropene

While a direct head-to-head comparison of the reaction kinetics of 1-pentylcyclopropene and 1-MCP is not extensively documented, we can infer their relative performance based on structure-activity relationship studies of various 1-alkylcyclopropenes.[4]

Inferred Reaction Kinetics and Efficacy

Studies comparing cyclopropene, 1-methylcyclopropene, and 3,3-dimethylcyclopropene have shown that the nature of the alkyl substituent on the cyclopropene ring significantly influences the compound's effectiveness as an ethylene antagonist.[4] For instance, both cyclopropene and 1-MCP are effective at very low concentrations (around 0.5 nL/L) in bananas, while 3,3-dimethylcyclopropene requires a higher concentration (1 µL/L) to achieve a similar effect.[4] This suggests that steric hindrance around the double bond can impact receptor binding.

The duration of the inhibitory effect also varies with the substituent. Bananas treated with cyclopropene and 1-MCP regain sensitivity to ethylene after approximately 12 days, whereas those treated with 3,3-dimethylcyclopropene become sensitive after only 7 days.[4] This indicates that the stability of the inhibitor-receptor complex is influenced by the alkyl group.

Extrapolating from these findings, the longer pentyl chain of 1-pentylcyclopropene compared to the methyl group of 1-MCP may have several implications:

• Binding Affinity: The increased lipophilicity of the pentyl group could potentially enhance its interaction with the hydrophobic binding pocket of the ethylene receptor, possibly leading to a higher binding affinity. However, the larger size of the pentyl group might also introduce steric hindrance that could negatively impact binding.

• Duration of Action: A stronger interaction with the receptor, if present, could lead to a more stable complex and a longer duration of ethylene inhibition.

• Volatility and Stability: 1-MCP is a gas at room temperature, which necessitates its formulation in delivery systems like powders or solutions for practical application.[5] The higher molecular weight and likely higher boiling point of 1-pentylcyclopropene would result in lower volatility. This could be advantageous for applications where a less volatile, more persistent compound is desired. Theoretical studies on the stability of substituted cyclopropenes suggest that the nature of the substituent can influence the ring strain and overall stability of the molecule.[6][7]

Physicochemical Properties

A direct comparison of the key physicochemical properties is crucial for understanding their behavior in experimental and applied settings.

Property	1-Methylcyclopropene (1-MCP)	1-Pentylcyclopropene (Inferred)
Molecular Formula	C₄H₆	C₈H₁₄
Molecular Weight	54.09 g/mol	110.20 g/mol
Physical State at STP	Gas	Liquid (likely)
Volatility	High	Lower than 1-MCP
Solubility	Moderately soluble in water[5]	Expected to have lower water solubility and higher lipid solubility

Experimental Protocols

To facilitate direct comparative studies, this section provides detailed protocols for the synthesis of a generic 1-alkylcyclopropene and for conducting ethylene receptor binding assays.

Synthesis of 1-Alkylcyclopropenes

The synthesis of 1-alkylcyclopropenes can be achieved through various methods. A common approach involves the reaction of a suitable precursor with a strong base. The following is a general procedure that can be adapted for the synthesis of 1-pentylcyclopropene.

Workflow for the Synthesis of 1-Alkylcyclopropenes

Sources

• 1. Information archivée dans le Web | Information Archived on the Web [publications.gc.ca]
• 2. scialert.net [scialert.net]
• 3. Compounds controlling the ethylene receptor [ejournal.sinica.edu.tw]
• 4. researchgate.net [researchgate.net]
• 5. 1-methylcyclopropene [sitem.herts.ac.uk]
• 6. jjeci.net [jjeci.net]
• 7. Breaking the Rules: On the Relative Stability of Some Methylencyclopropane and Methylcyclopropene Derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]

GC-MS Fragmentation Pattern of 1-Pentylcyclopropene: A Comparative Guide to Ionization Techniques

Target Audience: Analytical Chemists, Plant Physiologists, and Drug Development Professionals Content Type: Methodology Comparison & Experimental Guide

Introduction: The Analytical Challenge of Strained Ring Systems

1-Pentylcyclopropene (1-PentCP) is a highly strained cyclic olefin (C₈H₁₄, MW = 110 Da) that serves as a potent structural analogue of 1-methylcyclopropene (1-MCP). It is widely investigated as an ethylene action inhibitor to delay ripening and senescence in climacteric fruits[1].

From an analytical perspective, characterizing 1-PentCP via Gas Chromatography-Mass Spectrometry (GC-MS) presents a significant challenge. The high ring strain of the cyclopropene moiety (~228 kJ/mol) causes the molecule to undergo rapid electrocyclic ring-opening and isomerization upon high-energy electron impact[2]. Consequently, the standard 70 eV Electron Ionization (EI) mass spectrum of 1-PentCP is nearly indistinguishable from its linear aliphatic isomers, such as 1-octyne or 1,2-octadiene.

This guide objectively compares the performance of standard 70 eV EI against Soft Ionization (Positive Chemical Ionization, PCI) and provides a self-validating experimental protocol for the definitive identification of 1-pentylcyclopropene.

Mechanistic Causality of 1-Pentylcyclopropene Fragmentation

To effectively analyze 1-PentCP, one must understand the thermodynamic drivers behind its fragmentation pathways. Fragmentation in mass spectrometry is not merely stochastic; it is a deterministic state progression governed by molecular topology and bond energies[3].

When 1-PentCP is subjected to 70 eV EI , the following mechanisms dictate the spectrum:

• Weak Molecular Ion (m/z 110): The initial radical cation [M]⁺• is highly unstable due to the relief of ring strain, leading to a very low abundance molecular ion peak[2].

• Isomerization & Base Peak Formation (m/z 67): Before fragmentation occurs, the gas-phase [M]⁺• rapidly isomerizes into a linear alkyne or diene radical cation. Subsequent allylic cleavage and rearrangement typically yield the highly stable cyclopentenyl cation [C₅H₇]⁺ at m/z 67, which often dominates as the base peak.

• Alkyl Chain Cleavage (m/z 39, 41, 53, 81): Beta-cleavage of the pentyl chain directly adjacent to the ring yields the cyclopropenyl cation [C₃H₃]⁺ at m/z 39. Sequential losses of methylene units from the pentyl chain generate the characteristic hydrocarbon cluster peaks at m/z 41, 53, and 81.

Because these pathways are shared by other C₈H₁₄ isomers, EI alone is insufficient for definitive structural assignment.

Comparative Performance: EI vs. PCI

To overcome the limitations of hard ionization, Positive Chemical Ionization (PCI) using methane (CH₄) is employed as an orthogonal technique. Table 1 summarizes the comparative performance of both methodologies.

Table 1: Comparison of GC-MS Ionization Techniques for 1-Pentylcyclopropene

Analytical Parameter	70 eV Electron Ionization (EI)	Positive Chemical Ionization (PCI - Methane)
Ionization Mechanism	High-energy electron impact (Hard)	Gas-phase proton transfer (Soft)
Intact Mass Confirmation	Poor (Weak or absent [M]⁺• at m/z 110)	Excellent (Dominant [M+H]⁺ at m/z 111)
Primary Fragment Ions	m/z 67 (Base), 81, 53, 41, 39	Minimal (Minor [M+H-H₂]⁺ at m/z 109)
Structural Fingerprinting	High (Reveals hydrocarbon backbone)	Low (Primarily confirms molecular weight)
Isomer Differentiation	Poor (Spectra mimic 1-octyne)	Poor (All C₈H₁₄ isomers yield m/z 111)

Self-Validating Experimental Protocol

To establish a trustworthy and reproducible analytical system, the following step-by-step methodology integrates dual-ionization MS with Linear Retention Index (LRI) mapping.

Step 1: System Suitability and MS Tuning

• Action: Tune the mass spectrometer using Perfluorotributylamine (PFTBA).

• Causality: Standardizing the repeller voltage and lens parameters ensures that the relative abundance of high-energy fragmentation ratios (e.g., m/z 67 vs. m/z 81) remains consistent across different instrument platforms, preventing misidentification of the base peak.

Step 2: Sample Preparation

• Action: Dilute 1-PentCP samples in a non-polar, low-boiling solvent (e.g., GC-grade hexane) to a concentration of 10–50 µg/mL.

• Causality: Hexane prevents solvent-induced degradation of the strained cyclopropene ring and elutes well before the analyte, preventing detector saturation.

Step 3: GC-MS Acquisition (Dual Mode)

• Column: Non-polar 5% phenyl-methylpolysiloxane (e.g., TG-5MS or DB-5, 30 m × 0.25 mm × 0.25 µm)[2].

• Oven Program: 50 °C (hold 2 min), ramp at 10 °C/min to 250 °C.

• EI Mode: Source at 250 °C, 70 eV, scan m/z 35–300.

• PCI Mode: Source at 150 °C, Methane reagent gas flow at 1.5 mL/min, scan m/z 50–300.

Step 4: Orthogonal Validation via Linear Retention Index (LRI)

• Action: Co-inject a C₈–C₂₀ n-alkane standard mixture under the exact same GC conditions. Calculate the LRI for the 1-PentCP peak.

• Causality: Because the MS spectra of 1-PentCP and 1-octyne are nearly identical, chromatographic retention—driven by the specific polarizability and boiling point of the intact cyclopropene ring—serves as the definitive, orthogonal tie-breaker.

Visualizing the Analytical Workflow

The following decision tree illustrates the logical progression required to definitively identify 1-pentylcyclopropene from a complex mixture of isomers.

Analytical workflow for identifying 1-pentylcyclopropene using orthogonal GC-MS techniques.

References

• Synthesis of 1-(2,2-Dimethylpropyl)-Cyclopropene (1-DCP) as an Ethylene Antagonist | ACS Omega. acs.org.
• Effect of 1-pentylcyclopropene on Physiological Responses and Gene Expression of Ethylene Receptors in Post-Harvest Bananas. tandfonline.com.
• Categorical Fragmentation Networks in Tandem Mass Spectrometry: Phase-Lock Topology and Entropy-Intensity Relations in Small Molecule Fragmentation. chemrxiv.org.

Sources

• 1. tandfonline.com [tandfonline.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. chemrxiv.org [chemrxiv.org]

Safety & Regulatory Compliance

1-Pentylcyclopropene proper disposal procedures

Standard Operating Procedure: 1-Pentylcyclopropene (1-PentCP) Laboratory Handling and Disposal

As a Senior Application Scientist, I frequently guide research teams through the logistical and safety challenges of handling volatile ethylene antagonists. 1-Pentylcyclopropene (1-PentCP) is a highly potent structural analogue of 1-methylcyclopropene (1-MCP), utilized extensively in post-harvest physiology to delay fruit ripening and senescence by competitively binding to ethylene receptors[1].

While its agricultural and research benefits are well-documented, 1-PentCP presents unique disposal challenges in the laboratory. Due to its high volatility, extreme flammability, and the inherent ring strain of the cyclopropene moiety, improper disposal can lead to severe safety incidents, including flash fires or uncontrolled polymerization. This guide provides a comprehensive, self-validating operational protocol for the safe triage, neutralization, and disposal of 1-PentCP, ensuring strict compliance with Environmental Protection Agency (EPA) Resource Conservation and Recovery Act (RCRA) standards.

Physicochemical Hazard Profile

To design a self-validating disposal protocol, we must first understand the causality behind the chemical's physical behavior. 1-PentCP is a strained cycloalkene. The high electron density of the double bond combined with severe ring strain makes it highly susceptible to thermally induced ring-opening.

Table 1: Quantitative and Qualitative Hazard Data for 1-PentCP

Property	Value / Characteristic	Operational & Disposal Implication
Chemical Class	Alkylcyclopropene derivative	High ring strain makes the molecule susceptible to exothermic decomposition if exposed to strong acids or oxidizers.
Volatility	High (Gas/volatile liquid at RT)	Presents a severe inhalation hazard and rapid vapor expansion. All handling and primary disposal must occur within a certified fume hood[2].
Flammability	Highly Flammable (Flash point < 140°F)	Classifies as an EPA D001 Ignitable Hazardous Waste. Requires strict isolation from ignition sources, sparks, and static discharge[3].
Solubility	Lipophilic / Hydrophobic	Cannot be disposed of via aqueous drain systems. Must be collected as hazardous organic solvent waste[4].
Biological Activity	Ethylene receptor antagonist	Biologically active in plant tissues at low concentrations (e.g., 1.2 μL/L)[1]. Requires standard laboratory PPE to prevent unintended exposure.

Logical Workflow for 1-PentCP Disposal

The disposal of 1-PentCP is dictated by its physical state at the time of disposal—whether it is a concentrated volatile liquid, a dilute solvent mixture, or a gaseous headspace remnant.

Workflow for the segregation, accumulation, and disposal of 1-PentCP laboratory waste.

Step-by-Step Disposal Methodologies

Protocol A: Management of Gaseous and Highly Volatile Remnants

Because 1-PentCP readily volatilizes at room temperature, gaseous remnants in reaction vessels or storage ampoules pose an immediate inhalation and ignition risk[2].

• Fume Hood Verification:

  • Validation Check: Before opening any vessel containing 1-PentCP, verify that the laboratory fume hood monitor reads a face velocity of at least 100 feet per minute (fpm) (0.5 m/s). Do not proceed if the alarm is sounding.

• Inert Gas Purging:

  • Connect the reaction vessel to a nitrogen (N₂) or argon (Ar) manifold. Purge the headspace of the vessel directly into the back baffle of the fume hood exhaust for a minimum of 10 minutes.

  • Causality: Inert gas purging displaces oxygen, mitigating the risk of a flash fire when dealing with highly flammable vapors. The mechanical exhaust dilutes the 1-PentCP well below its Lower Explosive Limit (LEL)[2].

• Vessel Aeration:

  • Once purged, leave the vessel open inside the active fume hood for 24 hours to ensure complete off-gassing of residual 1-PentCP before transferring the glassware to the washing station.

Protocol B: Disposal of Liquid 1-PentCP Solutions

1-PentCP is typically synthesized, purified, or stored in organic solvents (e.g., cyclohexane, pentane, or dichloromethane)[4]. These liquid mixtures must be managed strictly as EPA hazardous waste.

• Satellite Accumulation Area (SAA) Preparation:

  • Designate a specific SAA in the laboratory. Ensure the waste container is chemically compatible (e.g., high-density polyethylene, HDPE) and clearly labeled with "Hazardous Waste," the exact chemical constituents (e.g., "1-Pentylcyclopropene, Cyclohexane"), and the primary hazard ("Flammable")[3].

• Solvent Segregation:

  • Determine if the solvent matrix is halogenated (e.g., dichloromethane) or non-halogenated (e.g., pentane).

  • Causality: Halogenated wastes require specialized, higher-temperature incineration to prevent the formation of toxic dioxins and must be kept strictly separate from non-halogenated flammable wastes.

• Safe Transfer:

  • Using a sealed syringe or a funnel within the fume hood, slowly transfer the 1-PentCP solution into the designated waste container. Immediately cap the container after transfer.

• Volume Monitoring:

  • Validation Check: Monitor the SAA closely. Under EPA regulations, a laboratory may accumulate up to 55 gallons of hazardous waste; however, due to the high flammability of 1-PentCP mixtures, it is a best practice to request an Environmental Health and Radiation Safety (EHRS) pickup well before reaching this limit, or within 3 days of filling the container[3].

Protocol C: Final Destruction via Incineration

Bulk quantities of contaminated aliphatic and cyclic alkenes that cannot be reprocessed are legally required to be disposed of via high-temperature incineration[5].

• EHRS Coordination: Contact your institution's licensed professional waste disposal service.

• Manifesting: Classify the waste under the appropriate EPA waste code. Due to its flash point, 1-PentCP mixtures fall under the D001 (Ignitability) characteristic waste code[3].

• Destruction: The licensed facility will utilize a rotary kiln or liquid injection incinerator operating above 1000°C to completely oxidize the 1-PentCP into carbon dioxide and water vapor, ensuring zero environmental persistence[6].

Emergency Spill Response Protocol

In the event of an accidental release of a 1-PentCP solution outside of a fume hood:

• Evacuate and Isolate: Immediately extinguish all open flames, hot plates, and sources of ignition. Evacuate personnel from the immediate vicinity.

• Ventilate: Maximize room ventilation (e.g., open all fume hood sashes to increase the room's negative air draw) to prevent vapor accumulation.

• Absorb: For liquid spills, apply a non-combustible, inert absorbent material (e.g., dry sand, vermiculite, or a commercial spill pad).

  • Causality: Combustible absorbents like sawdust or paper towels can easily ignite if the strained cyclopropene undergoes an exothermic decomposition or if the solvent flashes.

• Collect and Seal: Using non-sparking tools, scoop the saturated absorbent into a heavy-duty plastic bucket, seal it tightly, and label it as D001 Hazardous Waste for immediate EHRS pickup.

References

• Source: National Institutes of Health (NIH)
• EP2561754A2 - Cyclopropene compound, and method for adding same to crops Source: Google Patents URL
• Safety Data Sheet - CDN Isotopes Source: CDN Isotopes URL
• Source: US Environmental Protection Agency (EPA)
• LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES Source: University of Pennsylvania EHRS URL
• Source: US Environmental Protection Agency (EPA)

Sources

• 1. Modulation of Actinidia arguta fruit ripening by three ethylene biosynthesis inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. cdnisotopes.com [cdnisotopes.com]
• 3. ehrs.upenn.edu [ehrs.upenn.edu]
• 4. EP2561754A2 - Cyclopropene compound, and method for adding same to crops - Google Patents [patents.google.com]
• 5. Document Display (PURL) | NSCEP | US EPA [nepis.epa.gov]
• 6. Incident Waste Decision Support Tool (I-WASTE DST) | US EPA [iwaste.epa.gov]